Chloroparaffin
Description
Structure
2D Structure
Properties
IUPAC Name |
2,3,4,6,7,8-hexachlorodecane | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16Cl6/c1-3-6(12)10(16)8(14)4-7(13)9(15)5(2)11/h5-10H,3-4H2,1-2H3 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPSFPNSXYWWGRF-UHFFFAOYSA-N | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(C(CC(C(C(C)Cl)Cl)Cl)Cl)Cl)Cl | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16Cl6 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.9 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Chlorowax 500c appears as clear, colorless to light amber viscous liquid. Slight odor or no odor. (NTP, 1992) | |
| Record name | CHLOROWAX 500C | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20025 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Boiling Point |
Decomposes (NTP, 1992) | |
| Record name | CHLOROWAX 500C | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20025 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Flash Point |
greater than 450 °F (NTP, 1992) | |
| Record name | CHLOROWAX 500C | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20025 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Solubility |
less than 1 mg/mL at 75 °F (NTP, 1992) | |
| Record name | CHLOROWAX 500C | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20025 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Density |
1.35 at 77 °F (NTP, 1992) - Denser than water; will sink | |
| Record name | CHLOROWAX 500C | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20025 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Vapor Pressure |
1 mmHg at 124 °F ; 7.0 mmHg at 163 °F; 18.5 mmHg at 207 °F (NTP, 1992) | |
| Record name | CHLOROWAX 500C | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20025 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
CAS No. |
108171-26-2 | |
| Record name | CHLOROWAX 500C | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20025 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | Chlorinated paraffins (C12, 60% chlorine) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0108171262 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Alkanes, C10-12, chloro | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Environmental Transport, Fate, and Distribution of Chloroparaffins
Environmental Persistence and Degradation Pathways
Chloroparaffins are highly persistent in the environment, with their complex congener mixtures posing a significant challenge to understanding their environmental behavior and fate. They have been detected across various environmental compartments, including sediment, soils, air, and biota, and exhibit a high probability of long-range environmental transport. nih.govacs.org The persistence of CPs is influenced by factors such as carbon-chain length and chlorine content, with higher values generally leading to greater persistence. researchgate.net
The environmental transformation of CPs involves several processes, including photodegradation, thermochemical conversion, and biotransformation, with dechlorination often identified as a major reaction pathway. guidechem.comnih.gov
Photochemical Degradation Mechanisms
Photochemical degradation is an important process influencing the environmental fate of aquatic pollutants. gdut.edu.cn
Chloroparaffins generally exhibit poor absorption of ultraviolet (UV) radiation due to their sp3 hybridized structure, making direct photolysis reactions difficult. guidechem.com Studies indicate that direct photolysis of certain chlorinated paraffin (B1166041) congeners, such as 1,12-dichlorododecane, is negligible under sunlight or simulated sunlight conditions. osti.gov Similarly, the direct photolysis of SCCPs has received limited attention due to the lack of appropriate chromophores absorbing light. gdut.edu.cn
While direct photolysis is limited, indirect photolysis plays a more significant role in the degradation of chloroparaffins in sunlit surface waters. This process is facilitated by photochemically-produced reactive intermediates (PPRI), such as hydroxyl radicals (•OH) and hydrated electrons (e-(aq)), which can be formed in surface water following the absorption of light by natural water constituents like dissolved organic matter (DOM) or nitrate. researchgate.netnih.govacs.org
Studies have shown that both hydrated electrons and hydroxyl radicals can degrade short-chain chlorinated paraffins (SCCPs). Hydrated electrons have been demonstrated to degrade highly chlorinated compounds more effectively than hydroxyl radicals under environmentally relevant conditions. researchgate.netnih.gov The degradation rate constants for SCCP model compounds generally show that higher chlorine content leads to higher rate constants for hydrated electrons and lower rate constants for hydroxyl radicals. When the chlorine-to-carbon ratio exceeds approximately 0.6, the second-order rate constants for hydrated electrons become higher than those for hydroxyl radical reactions. researchgate.netnih.gov
For example, in the photochemical degradation of 1-chlorodecane (B1663957) (a model SCCP), •OH was found to be the main reactive species, initiating degradation primarily through the H-abstraction pathway, leading to the formation of dehydrogenation radicals and subsequently alcohols or longer-chain intermediates. gdut.edu.cnnih.gov Photodegradation processes of CPs often follow first-order kinetics, with degradation rates reaching up to 95% under the catalytic action of photosensitizers, yielding end products like H2O, CO2, and HCl. guidechem.com
The following table summarizes the general trends in photochemical degradation rate constants for SCCPs:
| Reactive Species | Effect of Increasing Chlorine Content on Rate Constant |
| Hydrated Electrons (e-(aq)) | Increases researchgate.netnih.gov |
| Hydroxyl Radicals (•OH) | Decreases researchgate.netnih.gov |
Biotransformation Processes
Biotransformation is a crucial factor influencing the environmental fate and accumulation of chloroparaffins. Some CP congeners are readily biodegradable in plants, animals, and microorganisms. nih.govresearchgate.net Potential biotransformation pathways include hydroxylation, dechlorination, chlorine rearrangement, and carbon chain decomposition. nih.govresearchgate.netdntb.gov.ua
Microorganisms play a role in the degradation of chloroparaffins in environmental matrices such as soil, water, and sediment. nih.govresearchgate.net While some studies indicate limitations for certain CPs and microbial species, certain bacteria have shown the capability to degrade CPs. For instance, Gram-positive bacteria like Rhodococcus sp. S45-1 can utilize SCCPs as a sole carbon and energy source, although this process may take 30-100 days. mdpi.comeuropa.eu Gram-negative bacteria, such as Pseudomonas sp. strain 273 and Pseudomonas strain N35, have also been shown to dechlorinate chlorinated alkanes, with dechlorination rates up to 57.5% within 20 days. nih.govmdpi.com
Microbial degradation pathways often involve the cleavage of the C-Cl bond, producing chloride ions, followed by C-C bond breaking, which can degrade long-chain alkanes into shorter-chain alkanes. mdpi.com Co-metabolic dechlorination of CPs by bacteria isolated from soils has also been observed. scies.org In groundwater systems, microbial communities may cooperate to achieve dechlorination and mineralization of SCCPs through anaerobic organohalide respiration or cometabolic degradation processes. researchgate.net
The extent of biodegradation can vary significantly with the degree of chlorination. For example, a 49% chlorinated paraffin showed 25% biodegradation with non-acclimated organisms and 87% with acclimated organisms after 25 days, whereas higher chlorinated paraffins showed no significant oxygen demand. europa.eu
The following table presents examples of microbial degradation of SCCPs:
| Microbial Strain | CP Type/Congener | Degradation Pathway/Observation | Reference |
| Rhodococcus sp. S45-1 | SCCPs | Utilizes as sole carbon/energy source, long degradation time (30-100 days) | mdpi.comeuropa.eu |
| Pseudomonas sp. strain 273 | Chlorinated alkanes | Dechlorination, long cycle (≥20 days) | nih.govmdpi.com |
| Pseudomonas strain N35 | SCCPs | Effective degradation, 57.5% dechlorination within 20 days | mdpi.com |
| Escherichia coli strain 2 | SCCPs | C-Cl bond cleavage, C-C bond breaking, produces shorter alkanes | mdpi.com |
Plants can absorb chloroparaffins from soil or water through roots and from the atmosphere through leaves. guidechem.com Phytotransformation, also known as phytodegradation, involves the breakdown of organic contaminants sequestered by plants through metabolic processes within the plant or the effect of plant-produced compounds like enzymes. hawaii.edu
Studies have demonstrated that plants can transform CPs through various pathways, including carbon chain cleavage, dechlorination, chlorine rearrangement, hydroxylation, sulfation, glycosylation, and the formation of acetylated and amide acid conjugates. nih.govguidechem.comacs.orgnih.govresearchgate.net For instance, pumpkin and soybean plants have been shown to transport and metabolize CPs. In these model plants, carbon chain decomposition products were observed for SCCP isomers with trichlorinated carbon atoms. guidechem.comresearchgate.net Rice seedlings have also been shown to absorb, translocate, and phytovolatilize SCCPs, with phytotransformation being a major removal pathway. acs.orgnih.gov
The degradation efficiency of CPs in plants can depend on their degree of chlorination, with SCCPs being more readily degraded. For example, after 10 days of hydroponic exposure, the content of a highly chlorinated octachlorodecane (67.9% chlorination) was about three times that of a less chlorinated hexachlorodecane (23.6% chlorination), indicating better degradation for less chlorinated congeners. guidechem.com
The following table illustrates plant-mediated transformation of CPs:
| Plant Species | CP Type/Congener | Transformation Pathways Observed | Reference |
| Pumpkin, Soybean | SCCPs | Dechlorination, chlorine rearrangement, carbon chain decomposition | guidechem.comresearchgate.net |
| Rice Seedling | 1,2,5,6,9,10-C10H16Cl6 | Multihydroxylation, -HCl elimination, dechlorination, acetylation, sulfation, glycosylation, amide acid conjugation | nih.govacs.orgnih.gov |
Plant-Mediated Transformation (Phytotransformation)
Phase I Metabolic Reactions (e.g., Hydroxylation, Dechlorination, HCl Elimination)
Phase I metabolic reactions of chloroparaffins involve transformations such as hydroxylation, dechlorination, and hydrogen chloride (HCl) elimination. These reactions often introduce polar functional groups, making the compounds more amenable to further metabolism or excretion.
Hydroxylation: This is a common Phase I reaction, leading to the formation of hydroxylated CP metabolites (OH-CPs). Studies in chicken and human microsomes have shown extensive metabolism resulting mainly in monohydroxylated metabolites and, to a lesser extent, dihydroxylated products. oaepublish.com In bacterial systems, mono- and dihydroxylated CP products have also been observed, notably catalyzed by the LinB enzyme. oaepublish.com
Dechlorination: This process involves the removal of chlorine atoms from the CP molecule. Reductive dechlorination, where chlorine is lost, and oxidative dehalogenation, where a carbon-chlorine bond is replaced by an aldehyde or ketone, are postulated pathways. oaepublish.comresearchgate.net Dechlorination has been proposed as a major metabolic pathway for SCCPs in plants like pumpkins and soybeans. oaepublish.com
HCl Elimination (Dehydrochlorination): This reaction results in the emission of HCl and the formation of chlorinated olefins (COs). oaepublish.comresearchgate.net Bacterial enzymes like LinA2 can catalyze the HCl elimination reaction, converting CPs to chlorinated olefins. oaepublish.commdpi.comnih.gov However, not all SCCP congeners are readily transformed by LinA2; some remain persistent. mdpi.comnih.gov
Phase II Metabolic Reactions (e.g., Acetylation, Sulfation, Glycosylation, Amide Acid Conjugation)
Phase II metabolic reactions involve the conjugation of Phase I metabolites with endogenous molecules, further increasing their water solubility and facilitating excretion.
Conjugation: Studies in rice cell suspension have shown that the metabolism of SCCPs and MCCPs results in conjugated products, including (hydroxylation-) sulfation and glycosylation conjugates. oaepublish.commdpi.comnih.govacs.orgresearchgate.net Acetylated and amide acid conjugates of CPs have also been observed for the first time in studies involving rice seedlings. nih.govacs.orgresearchgate.net These findings indicate that both Phase I and Phase II reactions occur in the biotransformation of CPs. oaepublish.comresearchgate.net
Animal Biotransformation Pathways
Biotransformation of CPs has been observed in various organisms, including plants, microorganisms, and animals. mdpi.comnih.govresearchgate.netnih.govtandfonline.com In vertebrates, studies using chicken and human liver microsomes have demonstrated that CPs undergo metabolic transformation involving both Phase I and Phase II reactions. oaepublish.comresearchgate.net
Vertebrates: In chicken liver microsomes, extensive metabolism of CPs leads primarily to monohydroxylated metabolites. oaepublish.com Human liver microsomes have shown rapid metabolic processes upon incubation with CPs, resulting in tentative metabolites such as alcohols, ketones, and carboxylic acids. researchgate.netnih.gov C-C bond cleavage has also been observed, leading to the formation of shortened CP forms, including very short-chain chlorinated paraffins (vSCCPs). researchgate.netnih.gov Ketone products are suggested as potential biomarkers for CP exposure. researchgate.netnih.gov
Plants: Plant biotransformation of CPs, as seen in pumpkins, soybeans, and rice cell suspensions, involves dechlorination, chlorine rearrangement, carbon chain decomposition, hydroxylation, and HCl elimination. oaepublish.commdpi.com
Microorganisms: Bacteria can degrade CPs through HCl elimination reactions, producing chlorinated olefins, and also form mono- and dehydroxylated products via enzymes like LinA2 and LinB. oaepublish.commdpi.com
Influence of Chain Length and Chlorination Degree on Biotransformation
The chain length and degree of chlorination significantly influence the biotransformation of chloroparaffins.
Chain Length: Generally, the retention of CPs in the body increases with the degree of chlorination, while carbon chain degradation is inversely related to the degree of chlorination. oaepublish.com For CPs with similar chlorine content, biotransformation rates can be inversely related to chain length. nih.gov Longer chain CPs (LCCPs) may undergo C-C bond cleavage, leading to shorter-chain products and ketones. nih.govresearchgate.net
Chlorination Degree: CPs with lower chlorine content may be more readily metabolized compared to those with higher chlorine content. mdpi.com The degree and position of chlorines on the CP molecule can influence whether congeners are reactive or persistent to bacterial degradation. oaepublish.com
Bioaccumulation: The effects of carbon chain length and chlorination degree on bioaccumulation are not always consistent, but both factors can influence the biomagnification of CPs in organisms. mdpi.com For instance, the bioaccumulation potential of CP congeners can increase with increasing carbon chain length due to increased lipophilicity, but also decrease due to larger molecular sizes. mdpi.com
Abiotic Transformation Processes (Excluding Thermochemical Conversion)
Abiotic transformation processes for chloroparaffins in the environment, excluding thermochemical conversion, are less extensively documented compared to biotic pathways but still contribute to their fate.
Hydrolysis: Hydrolysis to form primary or secondary alcohols is a postulated initial metabolic step. oaepublish.comresearchgate.net
Reductive Dechlorination: This can occur abiotically, leading to the loss of chlorine. oaepublish.comresearchgate.net
Vicinal Halogen Reduction: This process involves the loss of Cl2. oaepublish.comresearchgate.net
Oxidative Dehalogenation: This reaction replaces a carbon-chlorine bond with an aldehyde or ketone. oaepublish.comresearchgate.net
Photodegradation: While not explicitly detailed as a major abiotic pathway in the provided snippets, it's a common abiotic process for persistent organic pollutants.
Adsorption: CPs, particularly MCCPs, are expected to adsorb strongly to particulates due to their low volatility. pops.int LCCPs also show a strong affinity for organic media (soil and sediment) over the aqueous compartment due to their very high Log Kow values and very low water solubility. regulations.gov Once deposited, MCCPs can persist in soil for years or decades, with burial and advective transport being major dissipation processes. epa.gov
Long-Range Environmental Transport Potential
Chloroparaffins, especially SCCPs and MCCPs, exhibit a strong potential for long-range environmental transport. nih.govresearchgate.netacs.orgnih.govpops.intchiron.nodcceew.gov.aunih.govnih.govpops.int SCCPs are classified as Persistent Organic Pollutants (POPs) under the Stockholm Convention due to their persistence, bioaccumulation, toxicity, and long-range transport potential. nih.govchiron.nodcceew.gov.auresearchgate.net MCCPs with carbon chain lengths C14-17 and chlorination levels at or exceeding 45% chlorine by weight also meet the criterion for long-range environmental transport. pops.int
Atmospheric Transport and Deposition
Atmospheric transport is a significant pathway for the global distribution of chloroparaffins, even to remote areas. nih.govresearchgate.netacs.orgdcceew.gov.aunih.govnih.govwww.gov.uk
Volatility and Particulate Association: CPs have low volatility and are expected to adsorb strongly to particulates in the atmosphere. pops.int LCCPs, with high log octanol-air partition coefficients (log KOA > 11), are primarily associated with particles in the atmosphere, which can influence their transport. acs.org
Detection in Remote Areas: Air monitoring data indicate the detection of MCCPs in locations distant from sources, including the Arctic and Antarctica, and at the Tibetan Plateau. pops.intnih.govwww.gov.uk This confirms their potential for transport via the atmosphere. www.gov.uk Short-chain CPs (C10-14 CPs) are more abundant in remote environments compared to source regions, reflecting their higher potential for long-range atmospheric transport. nih.gov
Deposition: Atmospheric wet deposition is a significant source of CPs in water and soil. researchgate.netepa.govnih.govrcees.ac.cn The concentrations of SCCPs and MCCPs in indoor dust have been observed to decrease significantly with increasing floor level, suggesting that contamination is attributed to exogenous atmospheric transport and deposition. nih.gov
Data Tables
Here are interactive data tables summarizing key information on CP biotransformation and transport:
Table 1: Summary of Phase I Metabolic Reactions of Chloroparaffins
| Metabolic Reaction | Description | Observed in | Key Products/Notes | Source |
| Hydroxylation | Addition of hydroxyl (-OH) groups. | Plants (rice, pumpkin, soybean), Bacteria (LinB enzyme), Vertebrates (chicken, human liver microsomes) | Monohydroxylated and dihydroxylated CPs; OH-CPs. | oaepublish.comresearchgate.netmdpi.comnih.govacs.orgresearchgate.netresearchgate.net |
| Dechlorination | Removal of chlorine atoms. | Plants (pumpkin, soybean, rice), Bacteria, Vertebrates (human liver microsomes) | Dechlorinated compounds; can be reductive (loss of Cl) or oxidative (replacement with aldehyde/ketone). | oaepublish.comresearchgate.netmdpi.comnih.govacs.orgresearchgate.netnih.govresearchgate.netnih.gov |
| HCl Elimination (Dehydrochlorination) | Removal of hydrogen chloride (HCl). | Plants (rice), Bacteria (LinA2 enzyme) | Chlorinated olefins (COs). | oaepublish.comresearchgate.netmdpi.comnih.govnih.govacs.orgresearchgate.net |
| C-C Bond Cleavage | Breakdown of the carbon chain. | Plants (pumpkin, soybean), Vertebrates (human liver microsomes) | Shortened CP forms, very short-chain CPs (vSCCPs), ketones, carboxylic acids. | oaepublish.comresearchgate.netnih.govresearchgate.netnih.govresearchgate.net |
Table 2: Summary of Phase II Metabolic Reactions of Chloroparaffins
| Metabolic Reaction | Description | Observed in | Key Products/Notes | Source |
| Acetylation | Addition of acetyl groups. | Plants (rice seedlings) | Acetylated conjugates of CPs. | nih.govacs.orgresearchgate.net |
| Sulfation | Conjugation with sulfate. | Plants (rice cell suspension), Vertebrates (biliary sulfur-containing metabolites) | Sulfation conjugates. | oaepublish.commdpi.comnih.govacs.orgresearchgate.net |
| Glycosylation | Conjugation with glycosyl groups. | Plants (rice cell suspension) | Glycosylation conjugates. | oaepublish.commdpi.comnih.govacs.orgresearchgate.net |
| Amide Acid Conjugation | Conjugation with amide acids. | Plants (rice seedlings) | Amide acid conjugates of CPs. | nih.govacs.orgresearchgate.net |
Table 3: Influence of Chain Length and Chlorination Degree on CP Biotransformation and Transport
| Characteristic | Influence on Biotransformation/Transport | Notes | Source |
| Chain Length | |||
| C10-13 (SCCPs) | Higher potential for long-range atmospheric transport. | More abundant in remote environments than source regions. | nih.gov |
| C14-17 (MCCPs) | Potential for long-range environmental transport. | Adsorb strongly to particulates, detected in remote areas. | pops.intwww.gov.uk |
| C≥18 (LCCPs) | Can undergo C-C bond cleavage. | May form shorter-chain products and ketones; primarily associated with atmospheric particles. | nih.govresearchgate.netacs.org |
| General Trend | Biotransformation rates can be inversely related to chain length. | For similar chlorine content. | nih.gov |
| Chlorination Degree | |||
| Lower Cl Content | More readily metabolized. | Compared to CPs with higher chlorine content. | mdpi.com |
| Higher Cl Content | Increased retention in the body. | Inverse relationship with carbon chain degradation. | oaepublish.com |
| General Trend | Influences reactive vs. persistent congeners. | Depending on degree and position of chlorines. | oaepublish.com |
Chloroparaffins are recognized as persistent, bioaccumulative, and capable of long-range environmental transport, leading to their global distribution across various environmental compartments. pops.intnih.govnih.govfrontiersin.orgrsc.orgpops.intnih.gov
Persistence (P) Chloroparaffins, particularly SCCPs, are considered persistent in the environment. nih.govfrontiersin.orgrsc.orgpops.inttoxoer.comjst.go.jp SCCPs have reported half-lives exceeding one year in sediment and over 0.5 days in air. pops.int MCCPs are also expected to exhibit persistence, with studies indicating their presence in sediments for decades. acs.orgpops.intepa.govresearchgate.net LCCPs are generally not readily or inherently biodegradable, suggesting they meet persistence or very persistent criteria. service.gov.uk
Bioaccumulation (B) and Trophic Transfer CPs demonstrate a significant potential for bioaccumulation in organisms, with lipid content being a primary factor influencing their burden in tissues. nih.govresearchgate.net
Short-Chain Chloroparaffins (SCCPs) : High bioconcentration factors (BCFs) ranging from 1,000 to 50,000 have been measured in various freshwater and marine organisms. pops.inttoxoer.com Field-derived bioaccumulation factors (BAFs) have been observed to exceed one million in vertebrate species from regions like the Great Lakes and Arctic marine mammals. pops.int In a zooplankton–shrimp–fish food web, SCCPs exhibited a trophic magnification factor (TMF) of 2.38, indicating their potential for biomagnification within marine ecosystems. acs.org Logarithm bioaccumulation factors (log BAFs) for individual SCCP congeners ranged from 4.1 to 6.7, further supporting their bioaccumulative nature. acs.org The bioaccumulation factor (BAF) for ΣSCCPs has been reported between 1.18 and 2.74, showing a positive correlation with the logarithm of the octanol-water partition coefficient (log KOW). mdpi.com The uptake and accumulation of CPs in fish from water and food appear to be inversely proportional to molecular weight, meaning CPs with shorter chain lengths and lower chlorine content are taken up more rapidly. canada.ca
Medium-Chain Chloroparaffins (MCCPs) : These compounds are considered potentially very persistent and very bioaccumulative. epa.govepa.gov Field-measured BAFs greater than 5,000 and biomagnification factors (BMF) exceeding 1 suggest that MCCPs bioaccumulate in biota and can biomagnify through food chains. pops.int MCCPs have also shown biomagnification potential in aquatic species and are found to be bioaccumulative in marine mammals and humans. researchgate.net
Long-Chain Chloroparaffins (LCCPs) : Based on their physical-chemical properties and modeling, LCCPs are anticipated to be persistent and bioaccumulative. pops.int Research indicates that LCCPs may be equally or even more bioaccumulative than restricted SCCPs, with both chlorine content and carbon chain length significantly correlating with organic carbon-water (B12546825) partition coefficients (Koc-water). researchgate.net
The following table summarizes observed bioaccumulation data for CPs:
| CP Type | Metric (Range) | Organism/System | Source |
| SCCPs | BCF (1,000–50,000) | Freshwater and marine organisms | pops.inttoxoer.com |
| SCCPs | BAF (>1,000,000) | Vertebrate species (Great Lakes, Arctic marine mammals) | pops.int |
| SCCPs | Log BAF (4.1–6.7) | Individual congeners | acs.org |
| SCCPs | TMF (2.38) | Zooplankton–shrimp–fish food web | acs.org |
| SCCPs | BAF (1.18–2.74) | ΣSCCPs | mdpi.com |
| MCCPs | BAF (>5,000) | Biota | pops.int |
| MCCPs | BMF (>1) | Food chains | pops.int |
Transport Pathways CPs are widely distributed globally through various transport mechanisms, including riverine input, ocean currents, and long-range atmospheric transport from industrial regions. nih.govacs.orgnih.gov The Henry's Law constant values for SCCPs suggest their partitioning from water to air or from moist soils to air, depending on environmental conditions. pops.int CPs can also be transported as suspended particles in water and as dust particles in the air. toxoer.com Shorter-chain CPs (C10–14-CPs) are more prevalent in remote environments, which is attributed to their higher potential for long-range transport. nih.gov
Distribution in Environmental Compartments Chloroparaffins are ubiquitous and have been detected in nearly every environmental compartment worldwide, including air, water, soil, sediment, and biota. pops.intnih.govacs.orgfrontiersin.orgresearchgate.nettoxoer.comjst.go.jp They are expected to partition to sediment and can also partition to soil through the land application of biosolids. epa.govepa.gov CPs bind strongly to soils and sediments. industrialchemicals.gov.au
Air : SCCPs have been detected in individual air samples from the high Arctic, with concentrations ranging from 1 to 8.5 pg/m³. toxoer.com MCCP concentrations in air have been reported between 50 and 690 pg/m³ at Shergyla Mountain and between 800 and 6700 pg/m³ in Lhasa, indicating their long-range atmospheric transport behavior. researchgate.net
Water and Sediment : In Liaodong Bay, SCCP concentrations ranged from 4.1 to 13.1 ng L⁻¹ in seawater and from 65 to 541 ng g⁻¹ (dry weight) in sediment. acs.org In the Huangpu River sediments, CP concentrations were found to be 8.76–1270.7 ng g⁻¹ for SCCPs, 22.03–1730.78 ng g⁻¹ for MCCPs, and from undetected (ND) to 236.86 ng g⁻¹ for LCCPs. mdpi.com
Biota : SCCP concentrations in organisms from Liaodong Bay ranged from 86 to 4400 ng g⁻¹ (wet weight). acs.org
The following table presents typical concentration ranges of CPs in various environmental matrices:
| CP Type | Matrix | Concentration Range | Unit | Source |
| SCCPs | Air | 1–8.5 | pg/m³ | toxoer.com |
| MCCPs | Air | 50–690 (Shergyla), 800–6700 (Lhasa) | pg/m³ | researchgate.net |
| SCCPs | Seawater | 4.1–13.1 | ng/L | acs.org |
| SCCPs | Sediment | 65–541 | ng/g (dw) | acs.org |
| MCCPs | Sediment | 22.03–1730.78 | ng/g | mdpi.com |
| LCCPs | Sediment | ND–236.86 | ng/g | mdpi.com |
| SCCPs | Organisms | 86–4400 | ng/g (ww) | acs.org |
Degradation Pathways CPs undergo various transformation and degradation processes in the environment, which can lead to the formation of different degradation products. guidechem.com
Abiotic Degradation : Hydrolysis of CPs in the aqueous phase is considered insignificant. toxoer.com However, photolysis, particularly indirect photolysis under the catalytic action of photosensitizers, can be a significant degradation pathway for some SCCPs, achieving degradation rates up to 95% and yielding less harmful substances such as H2O, CO2, and HCl. guidechem.comtoxoer.com For example, SCCP mixtures showed rapid photolysis with half-lives of 0.7–5.2 hours in acetone–water, and a 52% chlorine by weight SCCP had a half-life of 12.8 hours in pure water. toxoer.com Thermal decomposition can convert CPs into low-chlorinated compounds, but at high temperatures, it may also generate more persistent and toxic chlorinated aromatic hydrocarbons like polychlorinated biphenyls (PCBs) and polychlorinated naphthalenes (PCNs). guidechem.com
Biotic Degradation (Biotransformation/Biodegradation) : Some CP congeners are readily biodegradable in various biological systems, including plants, animals, and microorganisms. nih.govresearchgate.net
Microorganisms : Aerobic microorganisms are capable of oxidizing chlorinated paraffins, with the degradation efficiency depending on their acclimatization, chain length, and degree of chlorination. toxoer.com Specific microorganisms, such as Escherichia coli strain 2, have been shown to degrade SCCPs through the cleavage of C-Cl bonds, producing chloride ions (Cl⁻), followed by C-C bond breaking, which results in shorter-chain alkanes. mdpi.com Pseudomonas strain N35 achieved a 57.5% dechlorination rate of SCCPs within 20 days. mdpi.com
Plants : In plants like pumpkins and soybeans, CPs are primarily metabolized through dechlorination, chlorine rearrangement, and carbon chain cleavage. nih.govguidechem.comresearchgate.netoaepublish.com
Animals/Humans : Biotransformation plays a role in the environmental fate of CPs, although the exact conversion mechanisms in animal bodies are not fully understood and appear relatively limited. nih.govguidechem.comresearchgate.net Potential biotransformation pathways include hydroxylation, dechlorination, chlorine rearrangement, and carbon chain decomposition. nih.govresearchgate.net Studies indicate that the retention of CPs in the body increases with the degree of chlorination, while carbon chain degradation is inversely related to it. oaepublish.com Cytochrome P450 enzymes are involved in this degradation, and both phase I and phase II metabolic reactions have been observed. oaepublish.com Interestingly, MCCPs and LCCPs can be converted to SCCPs in vitro. guidechem.com
Partition Coefficients Physicochemical properties, such as partition coefficients, are crucial for understanding the environmental behavior of CPs. The log octanol/water partition coefficients (Kows) for SCCPs in fish and molluscs range from 5.06 to 8.12. toxoer.com Measured saturated vapor pressure (P*) of CP congener groups decreases with increasing carbon chain length and chlorine content. chemrxiv.org Studies on the partitioning behavior of CP technical mixtures between silicone and water (Ksilicone-water) and between organic matter and water (Koc-water) have shown that these partition coefficients can overlap across different categories of CPs (SCCPs, MCCPs, and LCCPs). researchgate.netacs.org This overlap suggests that in-use MCCPs and LCCPs may exhibit bioaccumulation potential comparable to or greater than restricted SCCPs. researchgate.net
Environmental Fate Modeling and Prediction
Environmental fate modeling is essential for predicting the behavior, distribution, and potential risks of chloroparaffins in various environmental compartments, especially given their complex mixture nature.
Models Used Mechanistic, integrated, and dynamic environmental fate and bioaccumulation multimedia models, such as CoZMoMAN , have been employed to evaluate the environmental fate of SCCPs. rsc.orgresearchgate.netcapes.gov.br These models aim to reconcile environmental emissions with observed human exposure levels. rsc.orgresearchgate.net Another significant model, the BETR-Global model , has been utilized to simulate the global dispersion of SCCPs, MCCPs, and LCCPs from 1930 to 2020. nih.gov
Furthermore, Fragment Contribution Models (FCMs) , developed using quantum chemically based methods like COSMO-RS, are used to predict key physicochemical properties such as octanol–water (Kow), air–water (Kaw), and octanol–air (Koa) partition coefficients for SCCP congeners. acs.orgchemrxiv.orgacs.org These FCMs provide predictions with good accuracy (0.1–0.3 log units root-mean-squared errors) and can rapidly estimate properties for a large number of congeners, which is vital given the complexity of CP mixtures. acs.orgchemrxiv.org
Model Performance and Uncertainties The performance of models like CoZMoMAN for SCCPs is comparable to that for well-known persistent organic pollutants such as polychlorinated biphenyls (PCBs), which increases confidence in the model's mechanistic understanding of SCCP environmental fate. rsc.orgresearchgate.net Predicted total concentrations from these models often align with observations, typically within a factor of six. rsc.orgresearchgate.net
However, challenges and uncertainties persist in environmental fate modeling of CPs:
Chlorination Degree Discrepancies : Models have sometimes predicted a higher degree of chlorination for SCCPs in sediments, fish, and humans than what has been observed in actual measurements. rsc.orgresearchgate.net
Parameter Uncertainty : Poorly established environmental half-lives and biotransformation rate constants contribute significantly to uncertainties in the predicted composition and concentrations of CPs. rsc.orgresearchgate.net
Emission Data : Improving the accuracy of predictions requires better constrained estimates of the composition of CP emissions. rsc.orgresearchgate.net
Analytical Limitations : There is a substantial degree of uncertainty and lack of coherence in existing observational data, indicating a need for improved analytical methods and more strategic environmental sampling, particularly in background regions, to achieve better model-measurement agreement. rsc.orgresearchgate.net
Despite these challenges, environmental fate models have successfully estimated environmental concentrations based on emission scenarios. jst.go.jp For example, the BETR-Global model's simulations showed increasing CP concentrations in remote regions like the Arctic, Antarctica, and the Tibetan Plateau from 1930 to 2020, consistent with reported measurements. nih.gov These models also reveal that shorter-chain CPs (C10–14-CPs) are more abundant in remote environments, reflecting their higher potential for long-range transport. nih.gov
Data Gaps Significant data gaps remain in the understanding of CP environmental fate:
Congener-Specific Information : Knowledge regarding the influence of chain length, chlorination degree, constitution, and stereochemistry on tissue distribution, bioaccumulation, and biotransformation is still limited. nih.govresearchgate.net
MCCP and LCCP Fate : The environmental fate of MCCPs and LCCPs remains largely unknown, especially as their production volumes increase to replace SCCPs. frontiersin.orgresearchgate.net
Global Data : There is a critical need for expanded global environmental data on LCCPs, particularly from regions beyond China. frontiersin.orgresearchgate.net
Analytical Standards : Analytical challenges and the lack of specific analytical standards hinder accurate quantification and a comprehensive understanding of the environmental fate of MCCPs and LCCPs. pops.intresearchgate.net
Bioaccumulation and Trophic Transfer of Chloroparaffins
Biomagnification and Trophic Transfer in Food Webs
Factors Influencing Biomagnification (e.g., Food Web Structure, Organism Size, Feeding Habits)
The biomagnification of chloroparaffins in ecosystems is a complex process influenced by various factors, including the structure of the food web, the size of the organisms, and their feeding habits. Studies have shown both biomagnification and biodilution of SCCPs in diverse aquatic and terrestrial food webs, indicating the variability of these processes across different environments and species. researchgate.netresearchgate.netnih.gov
Food web structure plays a critical role, as the transfer of CPs through successive trophic levels can lead to increased concentrations in higher-level predators. For instance, SCCPs and MCCPs have been observed to positively correlate with trophic level in Arctic food webs, including those spanning from cod to polar bears. acs.org However, inconsistencies in biomagnification have been reported, with some studies showing trophic dilution, where concentrations decrease at higher trophic levels. researchgate.netnih.gov This variability highlights the influence of specific food web characteristics and environmental parameters, such as temperature and suspended particles, on the ultimate fate of CPs. researchgate.netnih.gov
Organism size and lipid content are also significant determinants of CP bioaccumulation. The lipid content is a major factor influencing the physical burden of CPs in tissues or organs, as CPs are highly lipophilic and tend to accumulate in fatty tissues. researchgate.netresearchgate.netacs.orgmdpi.com Larger organisms, particularly those at higher trophic levels, may accumulate higher concentrations due to prolonged exposure and dietary intake. Feeding habits dictate the primary route of exposure. Dietary intake is a significant pathway for CP exposure in organisms, including humans, with studies detecting SCCPs in aquatic products. mdpi.com
The following table illustrates some observed trophic magnification factors (TMFs) for SCCPs and MCCPs in different food webs:
| Compound Group | Food Web Type | Location | TMF Range/Value | Citation |
| SCCPs | Marine food web | Liaodong Bay | 2.38 | nih.gov |
| SCCPs | Aquatic food chain | Gaobeidian Lake | 1.6 | researchgate.net |
| SCCPs | Marine food web | East China Sea | 3.98 | nih.gov |
| SCCPs | Zooplankton–shrimp–fish | Liaodong Bay | 2.38 | nih.gov |
| SCCPs | Fish food web | Liaodong Bay | 2.57 | nih.gov |
| SCCPs | Invertebrates–forage fish–lake trout | Lake Michigan and Lake Ontario | 0.97 ± 0.33 | nih.gov |
| MCCPs | Invertebrates–forage fish–lake trout | Lake Michigan and Lake Ontario | 1.2 ± 0.51 | nih.gov |
| SCCPs | Marine food web | Hong Kong | 4.29 | nih.gov |
| MCCPs | Marine food web | Hong Kong | 4.79 | nih.gov |
| SCCPs | Terrestrial food web | Southern China | 2.08 | nih.gov |
| MCCPs | Terrestrial food web | Southern China | 2.45 | nih.gov |
Influence of Molecular Structure on Bioaccumulation Potential
The molecular structure of chloroparaffins significantly dictates their bioaccumulation potential within organisms and across trophic levels. This influence is primarily governed by the carbon chain length, the degree of chlorination, and the specific patterns of chlorine substitution. Understanding these structural relationships is crucial for predicting the environmental fate and ecological impact of different CP congeners. researchgate.netmdpi.comnih.gov
Role of Carbon Chain Length
The carbon chain length is a primary factor influencing the bioaccumulation of chloroparaffins. Generally, the bioaccumulation potential of CPs is influenced by their carbon chain length, with varying trends observed across SCCPs, MCCPs, and LCCPs. researchgate.netmdpi.com
Short-Chain Chloroparaffins (SCCPs, C10–C13): SCCPs are generally considered to have significant bioaccumulation potential and have been globally regulated under the Stockholm Convention due to their persistence and bioaccumulative properties. researchgate.netpops.intwikipedia.orgacs.org Studies have shown that SCCPs can biomagnify in aquatic food webs. researchgate.netmdpi.com The logarithm bioaccumulation factors (BAFs) for SCCPs have been positively correlated with their log K values, indicating that hydrophobicity, which is influenced by chain length, plays a role in their bioaccumulation. mdpi.com
Medium-Chain Chloroparaffins (MCCPs, C14–C17): MCCPs also exhibit bioaccumulation potential, and there is increasing evidence suggesting their persistence and bioaccumulative nature, similar to SCCPs. acs.orgresearchgate.net Constituents with carbon chains longer than C14 and chlorination above 50% by weight may have significant bioaccumulation potential in fish. pops.int Laboratory studies have indicated that C14 chlorinated n-alkanes with certain chlorination levels show bioconcentration factors (BCF) significantly exceeding 5,000 L/kg in fish. pops.intwww.gov.ukpops.int While data for C15, C16, and C17 constituents are less conclusive, they also suggest high bioaccumulation potential. www.gov.ukpops.int
Long-Chain Chloroparaffins (LCCPs, C>17): Data on LCCPs are scarcer compared to SCCPs and MCCPs, but they have been detected in marine mammals. acs.org Increasing carbon-chain length generally results in greater bioaccumulation of polychlorinated alkanes (PCAs) by reducing elimination processes, although correlations to trophic level can be weaker for LCCPs than SCCPs. acs.orgresearchgate.net
The following table summarizes BCF values for certain chloroparaffin congeners:
| Compound | Carbon Chain Length | Chlorine Content (% wt) | BCF Value (L/kg) | Organism | Exposure Type | Citation |
| Chlorinated n-alkane | C14 | 45 | 14,600 | Rainbow Trout | Aqueous | pops.int |
| Chlorinated n-alkane | C14 | 50 | >5,000 (estimated) | Rainbow Trout | Dietary | pops.int |
| Chlorinated n-alkane | C15 | 51 | ~2,000 to >5,000 | Various | Aqueous | www.gov.uk |
| Chlorinated n-alkane | C14-17 | 45 | >5,000 | Daphnia magna | Invertebrate | pops.int |
Role of Chlorine Content and Chlorination Patterns
The percentage of chlorine content and the specific chlorination patterns significantly influence the physicochemical properties of CPs, thereby affecting their bioaccumulation potential. researchgate.netmdpi.comnih.gov
Chlorine Content: The bioaccumulation potential of SCCPs has been shown to depend on their chlorine content. researchgate.net Higher chlorination levels can lead to increased hydrophobicity (indicated by log K), which generally correlates with higher bioaccumulation factors. mdpi.com For example, constituents with carbon chains longer than C14 and chlorination above 50% by weight may have significant bioaccumulation potential. pops.int
Chlorination Patterns: The specific arrangement of chlorine atoms on the carbon chain also plays a role. While general trends exist, knowledge regarding the influence of constitution and stereochemistry on tissue distribution and bioaccumulation is still scarce. researchgate.netnih.gov However, studies on polychlorinated alkanes (PCAs) with varying chlorine content (4–8 Cl atoms) have shown that increasing chlorine content, along with carbon chain length, results in greater bioaccumulation by reducing elimination processes. researchgate.net The main constituents in most commercial CP products have between five and seven chlorine atoms per molecule. pops.int
Impact of Biotransformation on Bioaccumulation
Biotransformation, or metabolism, is a crucial factor that can influence the bioaccumulation of chloroparaffins in organisms. The extent to which CPs are metabolized varies among congeners and species, leading to inconsistent bioaccumulation results. researchgate.netnih.gov
Biotransformation Pathways: Some CP congeners are readily biodegradable in plants, animals, and microorganisms. Potential biotransformation pathways include hydroxylation, dechlorination, chlorine rearrangement, and carbon chain decomposition. researchgate.netnih.govnih.gov
Influence on Bioaccumulation: Biotransformation can reduce the bioaccumulation potential of CPs by converting them into more easily excretable metabolites. However, the impact of biotransformation on bioaccumulation is not always straightforward. For example, some polychlorinated alkanes with a total number of carbon and chlorine atoms between 22 and 30 are slowly, or not, biotransformed in juvenile rainbow trout. researchgate.net Conversely, increasing carbon-chain length and chlorine content can lead to greater bioaccumulation by reducing metabolic elimination processes. researchgate.net
Formation of Metabolites: In some cases, biotransformation can lead to the formation of metabolites that might have different bioaccumulation properties, or even be more toxic, than the parent compound. For example, theoretical metabolism studies have suggested that certain monochlorinated alkane metabolites might be more easily bioaccumulated. oaepublish.com Furthermore, MCCPs and LCCPs can undergo biotransformation and photodegradation, potentially generating toxic substances such as very short-chain chlorinated paraffins (vSCCPs), SCCPs, and chlorinated alcohols. researchgate.net
The complex nature of CP congeners and the variability of biotransformation processes mean that further research is needed to fully understand the influence of chain length, chlorination degree, constitution, and stereochemistry on tissue distribution, bioaccumulation, and biotransformation. researchgate.netnih.gov
Ecotoxicological Investigations of Chloroparaffins
In Vitro and In Vivo Ecotoxicity Studies
Ecotoxicity studies of chloroparaffins have revealed a broad range of adverse effects on both aquatic and terrestrial life. The toxicity of these compounds often varies depending on the carbon chain length and the degree of chlorination, with short-chain chlorinated paraffins (SCCPs) generally exhibiting higher toxicity than medium-chain (MCCPs) and long-chain (LCCPs) congeners.
Aquatic organisms are particularly sensitive to chloroparaffin exposure. usask.ca Studies have demonstrated that CPs can cause a variety of adverse effects, including mortality, growth retardation, and reproductive issues in fish, invertebrates, and algae.
Fish: Research on fish species has highlighted the significant toxicity of certain CP formulations. For instance, a 60-day toxicity test on rainbow trout indicated that 58% chlorinated short-chain length (C10-12) n-paraffins are particularly toxic. epa.gov Chronic effects in fish can manifest as abnormal behavior, altered growth, and lethality. epa.gov Furthermore, studies on marine medaka larvae exposed to SCCPs have shown mortality and growth retardation, which are primarily attributed to neurotoxicity and oxidative stress. nih.govsemanticscholar.org
Invertebrates: Aquatic invertebrates have been shown to be highly sensitive to chloroparaffins, with some formulations demonstrating high acute toxicity. inchem.org Chronic effects observed in species like daphnids and mussels include reduced reproduction and mortality at low concentrations. epa.gov For example, an intermediate chain product has shown chronic effects on daphnids at concentrations between 20 to 35 µ g/litre . inchem.org
Algae: The sensitivity of algae to chloroparaffins can differ between marine and freshwater species. Studies on the freshwater green alga, Selenastrum capricornutum, have shown reductions in cell growth, indicating the potential for CPs to disrupt the base of the aquatic food web. researchgate.net
Table 1: Ecotoxicity of Chloroparaffins in Aquatic Organisms
| Organism | This compound Type | Observed Effects | Reference |
|---|---|---|---|
| Rainbow Trout | 58% chlorinated short-chain (C10-12) | High toxicity, abnormal behavior, growth effects, lethality | epa.gov |
| Marine Medaka Larvae | Short-chain (SCCPs) | Mortality, growth retardation, neurotoxicity, oxidative stress | nih.govsemanticscholar.org |
| Daphnids | Intermediate-chain | Chronic effects on reproduction at 20-35 µg/L | inchem.org |
| Mussels | 58% chlorinated short-chain (C10-12) | Reduced reproduction, mortality | epa.gov |
| Selenastrum capricornutum | Not specified | Reduced cell growth | researchgate.net |
The ecotoxicological effects of chloroparaffins extend to terrestrial ecosystems, impacting both plants and mammals. While generally less toxic to mammals and birds than to aquatic species, chronic exposure can still lead to adverse outcomes. researchgate.net
Plants: Information on the direct toxic effects of chloroparaffins on terrestrial plants is an area of ongoing research. However, their persistence in soil and potential for uptake by plants raises concerns about their entry into the terrestrial food chain.
Mammals: In laboratory studies on mammals, the liver, kidneys, and thyroid have been identified as primary target organs for CP toxicity. inchem.orgnih.gov For SCCPs, the no-observed-adverse-effect-level (NOAEL) in rats has been identified at 10 mg/kg body weight per day, based on effects on the kidney and thyroid. nih.gov For an MCCP, a similar NOAEL was established based on increased kidney weights. nih.gov While acute toxicity is low, chronic exposure to SCCPs has been linked to carcinogenicity in rodents. nih.gov Studies in rats have shown that high doses of SCCPs can inhibit growth rate and increase liver weight. researchgate.net
Table 2: Ecotoxicity of Chloroparaffins in Terrestrial Organisms
| Organism | This compound Type | Target Organs/Effects | NOAEL/LOAEL | Reference |
|---|---|---|---|---|
| Rats | Short-chain (SCCPs) | Kidney, Thyroid | NOAEL: 10 mg/kg bw/day | nih.gov |
| Rats | Medium-chain (MCCPs) | Kidney | NOAEL: 10 mg/kg bw/day | nih.gov |
| Rats | Short-chain (SCCPs) | Liver, growth inhibition | - | researchgate.net |
| Mice | Short-chain (SCCPs) | Liver | - | nih.gov |
Cellular and Molecular Mechanisms of Ecotoxicity
The toxic effects of chloroparaffins at the organismal level are rooted in their interactions with cellular and molecular pathways. Key mechanisms include the induction of oxidative stress, activation of nuclear receptors, and disruption of energy metabolism. usask.canih.gov
A significant mechanism of this compound toxicity is the induction of oxidative stress, which occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the ability of an organism to detoxify these reactive products. mdpi.com
In aquatic organisms, exposure to SCCPs has been shown to cause dose-dependent DNA damage, fluctuations in mitochondrial respiration, and an increase in intracellular ROS content, leading to apoptosis. nih.gov Similarly, in terrestrial organisms, CP metabolites are believed to be responsible for the production of ROS, which can damage cellular components and DNA. oaepublish.com Studies on primary chicken embryo hepatocytes have demonstrated that long-chain chlorinated paraffins (LCCPs) can induce apoptosis through oxidative stress. nih.gov Research on cochlea hair cells has also shown that CPs can induce cytotoxicity and apoptosis via ROS accumulation. hznu.edu.cn
Chloroparaffins can interfere with cellular signaling by activating various receptors, including nuclear receptors that regulate gene expression involved in metabolism and other critical functions. usask.canih.gov
One of the key nuclear receptors implicated in CP toxicity is the peroxisome proliferator-activated receptor alpha (PPARα). researchgate.net In rats, SCCPs have been shown to activate PPARα, leading to the downstream expression of genes associated with fatty acid metabolism. researchgate.net This activation is linked to peroxisome proliferation and hepatocellular hypertrophy observed in rodent liver toxicity studies. nih.gov In vitro studies using HepG2 cells have further demonstrated a suppressive effect of SCCPs on human PPARα signaling. usask.ca
Chloroparaffins can disrupt the normal energy metabolism of organisms, affecting processes such as glycolysis, the tricarboxylic acid (TCA) cycle, and fatty acid oxidation. usask.canih.gov
Inhibition of Gap Junction-Mediated Communication
Chloroparaffins (CPs) have been identified as disruptors of gap junctional intercellular communication (GJIC), a critical process for maintaining tissue homeostasis, cell growth, and differentiation. The inhibition of GJIC is considered a potential non-mutagenic mechanism of carcinogenesis. nih.govnih.govresearchgate.net Research indicates that this disruption is one of the key toxicological mechanisms of CPs. nih.govresearchgate.net
While direct quantitative data on the inhibition of GJIC by specific this compound congeners is limited in the available literature, the established link between CP exposure and this mode of action is a significant area of ecotoxicological concern. The disruption of this fundamental cellular communication pathway can lead to adverse outcomes at the tissue and organ level.
Impacts on Biomacromolecules
Chloroparaffins have been shown to interact with and cause damage to essential biomacromolecules, including lipids, proteins, and DNA.
Lipids: Short-chain chlorinated paraffins (SCCPs) have been observed to cause damage to lipid membranes. Their lipophilic nature allows them to readily partition into and interact with the lipid bilayer of cell membranes. This interaction can lead to structural changes, affecting membrane integrity and permeability.
Proteins: CPs have demonstrated the ability to bind to proteins. For instance, they have shown affinity for thyroid hormone-related proteins such as transthyretin and the thyroid receptor. This binding can interfere with the normal function of these proteins, potentially leading to downstream endocrine-disrupting effects.
DNA: There is evidence to suggest that medium-chain chlorinated paraffins (MCCPs) can trigger DNA damage. While the precise mechanisms are still under investigation, this genotoxic potential is a significant concern for the long-term health of exposed organisms. nih.gov It is noted that SCCPs have not been found to be mutagenic in bacterial test systems. nih.gov
Developmental Ecotoxicity
Chloroparaffins have been demonstrated to exert developmental toxicity in various non-human biota, with aquatic organisms and avian embryos being key models for investigation.
In zebrafish (Danio rerio) embryos, SCCPs have been shown to induce a range of developmental abnormalities. Studies have indicated that the toxicity of SCCPs during development can be influenced by both the carbon chain length and the degree of chlorination.
Similarly, investigations using a shell-less (ex-ovo) chicken embryo model have revealed the developmental toxicity of SCCPs. Exposure to SCCPs led to reduced survival rates, decreased body length, and impaired blood vessel development in early-stage chicken embryos. nih.gov These effects are thought to be linked to the disruption of thyroid hormone functions. nih.gov
Developmental Toxicity of Short-Chain Chlorinated Paraffins (SCCPs) in Chicken Embryos
| Exposure Group | Effect on Survival | Effect on Body Length | Effect on Blood Vessel Development | Observed Effect on Thyroid Hormones |
|---|---|---|---|---|
| SCCPs-M (2000 ng/g) | Significant reduction | Dose-dependent decrease | Not specified | Not specified |
| SCCPs-H (20,000 ng/g) | Significant reduction | Dose-dependent decrease | Decreased blood vessel length and branch number | Significant reduction in thyroxine (T4) levels |
Neurobehavioral Effects in Aquatic Models (e.g., Zebrafish)
Zebrafish larvae have emerged as a valuable model for assessing the neurobehavioral effects of chloroparaffins. Research has shown that CPs can induce significant alterations in larval behavior, with the severity of these effects being dependent on the chemical structure of the CP mixture.
A study investigating four commercial CP products with varying carbon chain lengths and chlorine contents found that a high-chlorination, short-chain CP product (CP-70) produced the most potent neurobehavioral effects. nih.gov In contrast, a low-chlorination, long-chain CP product (CP-42) had the weakest effects. nih.gov Two different CP-52 products, both with the same chlorine content but different chain lengths, both caused a decrease in locomotion but had differing effects on path angle and social interaction, highlighting the complex structure-activity relationships of these compounds. nih.gov Generally, chlorine content was found to have a more significant impact on neurobehavioral parameters than carbon chain length. nih.gov
Neurobehavioral Effects of Different this compound Mixtures on Zebrafish Larvae
| This compound Mixture | Carbon Chain Length | Chlorine Content | Effect on Locomotion | Effect on Path Angle | Effect on Social Interaction |
|---|---|---|---|---|---|
| CP-42 | Long-chain | Low | Weakest effect | Weakest effect | Weakest effect |
| CP-52 (Type 1) | Mixed | 52% | Inhibition | Altered | Altered |
| CP-52 (Type 2) | Mixed | 52% | Inhibition | Different alteration than Type 1 | Different alteration than Type 1 |
| CP-70 | Short-chain | High | Strongest effect | Strongest effect | Strongest effect |
Immunomodulatory Effects in Wildlife
Chloroparaffins have been shown to exert immunomodulatory effects in wildlife. Studies in mice have demonstrated that exposure to a mixture of C9-13 CPs can lead to significant changes in immune system parameters.
In a study on adult male C57BL/6 mice, exposure to C9-13 CPs resulted in a dose-dependent increase in spleen weight. nih.gov Histological examination revealed delimited germinal centers in the spleens of exposed mice. nih.gov Furthermore, there were notable increases in the populations of splenic lymphocytes, T lymphocytes, and NK cells. nih.gov The ratios of CD3+/CD19+ and CD4+/CD8+ subsets were also elevated, indicating a clear immunomodulatory effect. nih.gov
Immunomodulatory Effects of C9-13 Chlorinated Paraffins in Mice
| Parameter | Effect Observed |
|---|---|
| Spleen Weight | Increased |
| Splenic Histology | Delimited germinal centers |
| Splenic Lymphocytes | Increased population |
| T Lymphocytes | Increased population |
| NK Cells | Increased population |
| CD3+/CD19+ Ratio | Increased |
| CD4+/CD8+ Ratio | Increased |
Endocrine Disrupting Effects in Non-Human Biota
Chloroparaffins, particularly SCCPs, have been identified as endocrine-disrupting chemicals in various in vitro and in vivo models. These compounds can interfere with the endocrine system through multiple pathways.
In vitro studies using reporter gene assays have shown that certain SCCPs can induce estrogenic effects mediated by the estrogen receptor α (ERα). nih.gov Interestingly, some SCCPs also exhibit anti-estrogenic activities. nih.gov Furthermore, one particular SCCP congener (C11-43.20%) has been shown to have antagonistic activity on the glucocorticoid receptor (GR). nih.gov
In the H295R cell line, a model for steroidogenesis, all tested SCCPs stimulated the secretion of 17β-estradiol (E2). nih.gov Some SCCPs also increased the production of cortisol. nih.gov These effects are associated with the upregulation of several steroidogenic genes, including StAR, 17βHSD, CYP11A1, CYP11B1, CYP19, and CYP21. nih.gov In contrast, none of the tested SCCPs showed any agonistic or antagonistic activities against the thyroid receptor β (TRβ) in this particular in vitro model. nih.gov However, other studies have linked CP exposure to disruptions in thyroid hormone levels.
In Vitro Endocrine Disrupting Effects of Selected Short-Chain Chlorinated Paraffins (SCCPs)
| SCCP Mixture | ERα-mediated Estrogenic Effect | Anti-estrogenic Activity | GR Antagonistic Activity | Stimulation of 17β-estradiol (E2) | Increased Cortisol Production |
|---|---|---|---|---|---|
| C10-40.40% | Yes | Yes | No | Yes | No |
| C10-66.10% | Yes | Yes | No | Yes | Yes (at high levels) |
| C11-43.20% | Yes | No | Yes | Yes | Yes (at high levels) |
Species Sensitivity and Comparative Ecotoxicology
The ecotoxicological effects of chloroparaffins vary significantly among different species, highlighting the importance of comparative toxicology in risk assessment. Generally, aquatic organisms are considered to be the most sensitive to the toxic effects of CPs. nih.govresearchgate.net
The toxicity of CPs is also influenced by their chemical structure, specifically the carbon chain length and the degree of chlorination. A comparative study on two different chlorinated paraffins in rats and mice provided insights into these structure-activity relationships. A short-chain, highly chlorinated paraffin (B1166041) (C12, 60% Cl) demonstrated a greater potential for chronic toxicity and carcinogenicity compared to a longer-chain, less chlorinated paraffin (C23, 43% Cl). nih.gov
The C12, 60% Cl mixture caused liver enlargement and kidney damage in rats, as well as liver and thyroid neoplasms in both rats and mice. nih.gov In contrast, the C23, 43% Cl mixture was associated with granulomatous inflammation in the liver and lymphatic system of rats and an increase in malignant lymphomas in male mice. nih.gov These findings underscore that both the biological species and the specific chemical properties of the this compound mixture are critical determinants of the observed toxicological outcomes.
Ecological Consequences and Ecosystem Function Impacts
The primary ecological concerns associated with chloroparaffins stem from their ability to bioaccumulate in living organisms and biomagnify through food webs. nih.govacs.org Due to their high lipophilicity, CPs readily accumulate in the fatty tissues of organisms. acs.org This accumulation is not uniform across different CP groups; short-chain (SCCPs), medium-chain (MCCPs), and long-chain chlorinated paraffins (LCCPs) exhibit different bioaccumulation potentials influenced by their carbon chain length and degree of chlorination. mdpi.comresearchgate.netbohrium.com
Research has consistently shown that CPs are transferred up the food chain, leading to higher concentrations in predators at higher trophic levels. researchgate.netbohrium.com This process, known as trophic magnification, has been observed in various aquatic and terrestrial ecosystems.
Research Findings in Aquatic Ecosystems
Studies in marine and freshwater environments have provided substantial evidence of CP bioaccumulation and biomagnification.
Laizhou Bay, China: A study in Laizhou Bay found that short-chain chlorinated paraffins were widely distributed in water, sediments, and organisms. mdpi.com The average SCCP concentrations were 362.23 ng/L in water and 609.68 ng/g dry weight (d.w.) in sediments. mdpi.com SCCPs were detected in all analyzed organisms, with the highest concentrations found in shellfish. mdpi.com The study calculated logarithm bioaccumulation factors (log BAFs) ranging from 1.18 to 2.74, indicating a high potential for bioaccumulation from the surrounding environment. mdpi.com
Liaodong Bay, North China: In Liaodong Bay, total SCCP concentrations ranged from 86 to 4400 ng/g wet weight (ww) in organisms. acs.org The investigation of the zooplankton-shrimp-fish food web revealed a trophic magnification factor (TMF) of 2.38 for the sum of SCCPs, clearly indicating biomagnification within this marine ecosystem. acs.org
Pearl River Estuary, South China: Research in the Pearl River Estuary measured SCCP concentrations ranging from 870 to 36,000 ng/g lipid weight (lw) in marine biota. nih.gov The biomagnification factor for total SCCPs between oysters and mangrove crabs was 2.40, further confirming the potential for trophic transfer in benthic food webs. nih.gov
Freshwater Lake in Shanghai, China: A study in a freshwater lake food web found that total CP levels in biota ranged from 490 to 20,000 ng/g lipid weight, with MCCPs being the dominant group. researchgate.netbohrium.com The trophic magnification factors were significant for all tested groups: 1.87 for SCCPs, 1.78 for MCCPs, and 1.59 for LCCPs, demonstrating that all major CP classes can biomagnify. researchgate.netbohrium.com
Haima Cold Seep, South China Sea: Even in deep-sea environments, CPs have been detected. In the Haima cold seep, total CP concentrations in biota ranged from 264.7 to 12,874.4 ng/g of lipid weight. acs.org This study was the first to report CP bioaccumulation in a deep-sea ecosystem, with seawater being the primary source for the organisms. acs.org Biomagnification was observed for SCCPs and MCCPs between snails and mussels. acs.org
Concentrations of Chloroparaffins in Various Aquatic Ecosystems
| Location | Matrix | This compound Type | Concentration Range | Reference |
|---|---|---|---|---|
| Laizhou Bay, China | Water | SCCPs | 362.23 ± 81.03 ng/L (average) | mdpi.com |
| Laizhou Bay, China | Sediment | SCCPs | 609.68 ± 90.28 ng/g d.w. (average) | mdpi.com |
| Liaodong Bay, China | Seawater | SCCPs | 4.1 - 13.1 ng/L | acs.org |
| Liaodong Bay, China | Sediment | SCCPs | 65 - 541 ng/g d.w. | acs.org |
| Liaodong Bay, China | Organisms | SCCPs | 86 - 4400 ng/g ww | acs.org |
| Pearl River Estuary, China | Seawater | SCCPs | 180 - 460 ng/L | nih.gov |
| Pearl River Estuary, China | Sediment | SCCPs | 180 - 620 ng/g d.w. | nih.gov |
| Pearl River Estuary, China | Marine Biota | SCCPs | 870 - 36,000 ng/g lw | nih.gov |
| Freshwater Lake, Shanghai | Biota | Total CPs | 490 - 20,000 ng/g lw | researchgate.netbohrium.com |
| Haima Cold Seep, South China Sea | Biota | Total CPs | 264.7 - 12,874.4 ng/g lw | acs.org |
Abbreviations: d.w. = dry weight; ww = wet weight; lw = lipid weight; SCCPs = Short-Chain Chlorinated Paraffins; CPs = Chloroparaffins.
Bioaccumulation and Trophic Magnification of Chloroparaffins
| Location / Study | Parameter | Value | This compound Type | Significance |
|---|---|---|---|---|
| Laizhou Bay, China | log BAF | 1.18 - 2.74 | SCCPs | Indicates high bioaccumulation potential. mdpi.com |
| Liaodong Bay, China | TMF | 2.38 | ∑SCCPs | Demonstrates biomagnification in the marine food web. acs.org |
| Pearl River Estuary, China | BMF (oyster-crab) | 2.40 | Total SCCPs | Implies potential biomagnification in benthos. nih.gov |
| Freshwater Lake, Shanghai | TMF | 1.87 | SCCPs | Shows significant trophic magnification for all CP groups. researchgate.netbohrium.com |
| 1.78 | MCCPs | |||
| 1.59 | LCCPs |
Abbreviations: BAF = Bioaccumulation Factor; TMF = Trophic Magnification Factor; BMF = Biomagnification Factor; SCCPs = Short-Chain Chlorinated Paraffins; MCCPs = Medium-Chain Chlorinated Paraffins; LCCPs = Long-Chain Chlorinated Paraffins.
Impacts on Soil and Microbial Ecosystems
The ecological consequences of chloroparaffins are not limited to aquatic environments. Terrestrial ecosystems, particularly soil environments, are also significantly impacted.
A study at a former CP production plant found that soil microbial community composition and diversity were significantly influenced by SCCPs. nih.gov Despite other contaminants being present at higher concentrations, SCCPs showed a notable effect on the microbial structure. nih.gov The research identified specific keystone bacterial genera, such as Acinetobacter, Brevibacterium, and Stenotrophomonas, whose presence and interactions were shaped by the CP contamination. nih.gov This suggests that chloroparaffins can alter the fundamental structure of soil microbial communities, which may, in turn, affect crucial ecosystem functions like nutrient cycling and organic matter decomposition. nih.govnih.gov The microbial community appeared to respond to the contamination by forming networks with the potential for degrading chlorinated organic compounds. nih.govnih.gov
The long-range atmospheric transport of CPs means that even remote ecosystems like the Arctic are not safe from their impact. acs.org The detection of SCCPs, MCCPs, and even LCCPs in Arctic marine wildlife indicates that these industrial chemicals are global pollutants, posing a threat to sensitive polar ecosystems. acs.org The presence of CPs in these remote areas highlights the widespread nature of their ecological consequences, extending far beyond the regions of their primary production and use. nih.govacs.org
Human Exposure Assessment and Health Risk Characterization of Chloroparaffins
Human Biomonitoring Studies
Human biomonitoring involves the measurement of chemicals or their metabolites in human specimens such as blood, milk, or hair to assess internal exposure. nih.gov Such studies have become crucial in understanding the extent of human contact with CPs.
Detection and Quantification in Human Blood and Serum
The analysis of blood and serum is a primary method for assessing the body's burden of CPs. nih.gov Studies across the globe have consistently detected various forms of CPs in human blood, indicating widespread exposure. Short-chain (SCCPs), medium-chain (MCCPs), and long-chain chlorinated paraffins (LCCPs) have all been identified in human blood samples.
Concentrations can vary significantly based on geographical location. For instance, levels reported in China are often significantly higher than those found in European and Australian populations. nih.govchinacdc.cn A study on a general population in China estimated ∑SCCP, ∑MCCP, and ∑LCCP concentrations to be 370–35,000, 130–3200, and 22–530 ng/g lipid weight (lw), respectively. nih.govuq.edu.au In contrast, a pilot study in the Czech Republic found SCCP concentrations ranging from <150 to 2600 ng/g lw and MCCP concentrations from <200 to 2110 ng/g lw in adult serum samples. researchgate.net Another study in the Czech Republic reported SCCP levels of <120–650 ng/g lw and MCCP levels of <240–1530 ng/g lw in an industrial area. nih.govchinacdc.cn
| Location | CP Type | Concentration Range (ng/g lw) | Median Concentration (ng/g lw) | Reference |
|---|---|---|---|---|
| China | ∑SCCPs | 370 - 35,000 | N/A | nih.govuq.edu.au |
| China | ∑MCCPs | 130 - 3,200 | N/A | nih.govuq.edu.au |
| China | ∑LCCPs | 22 - 530 | N/A | nih.govuq.edu.au |
| Czech Republic | SCCPs | <150 - 2,600 | 370 | researchgate.net |
| Czech Republic | MCCPs | <200 - 2,110 | 360 | researchgate.net |
| Czech Republic (Industrial Area) | SCCPs | <120 - 650 | N/A | nih.govchinacdc.cn |
| Czech Republic (Industrial Area) | MCCPs | <240 - 1,530 | N/A | nih.govchinacdc.cn |
| Australia (Pooled Male Serum) | SCCPs | N/A | 97 | ki.se |
| Australia (Pooled Male Serum) | MCCPs | N/A | 190 | ki.se |
Occurrence in Breast Milk and Maternal-Fetal Transfer (Placenta, Cord Serum)
The presence of CPs in breast milk, placenta, and cord serum confirms that exposure begins in utero and continues during early postnatal life. nih.govresearchgate.net Both SCCPs and MCCPs are transported to neonates via the placenta and through breastfeeding. researchgate.net
Studies have shown that CPs with shorter carbon chains and lower chlorination levels can more easily cross the placental barrier. nih.govnih.govacs.org Research on paired maternal and cord serum samples found SCCP and MCCP mass fractions in maternal serum to be 21.7–373 and 3.76-31.8 ng/g wet weight (ww), respectively, while in cord serum, they were 8.51–107 and 1.33–12.9 ng/g ww, respectively. nih.gov This indicates a partial transfer of these compounds to the fetus. The transfer is believed to occur through passive diffusion. nih.gov
A comparative study of prenatal and postnatal exposure found that the levels of both ∑SCCP and ∑MCCP followed the order of maternal serum > breast milk > cord serum > placenta. researchgate.net Notably, the transport of CPs during lactation appears to be more significant than during gestation, with breastfeeding transfer ratios being greater than transplacental transfer ratios. researchgate.net This suggests that the total exposure for a neonate during the lactation period can be substantially higher than during pregnancy. researchgate.net LCCPs have also been detected in human milk, confirming that breastfeeding is an exposure route for this class of CPs as well. nih.gov
| Matrix | CP Type | Concentration Range | Location | Reference |
|---|---|---|---|---|
| Maternal Serum | SCCPs | 21.7 - 373 ng/g ww | Beijing, China | nih.gov |
| Maternal Serum | MCCPs | 3.76 - 31.8 ng/g ww | Beijing, China | nih.gov |
| Cord Serum | SCCPs | 8.51 - 107 ng/g ww | Beijing, China | nih.gov |
| Cord Serum | MCCPs | 1.33 - 12.9 ng/g ww | Beijing, China | nih.gov |
| Breast Milk (YRD, China) | SCCPs | <LOD - 676 ng/g fat | China | nih.gov |
| Breast Milk (YRD, China) | MCCPs | <LOD - 1260 ng/g fat | China | nih.gov |
| Breast Milk (YRD, China) | LCCPs | <LOD - 184 ng/g fat | China | nih.gov |
| Breast Milk (Scandinavia) | SCCPs | <LOD - 120 ng/g fat | Sweden/Norway | nih.gov |
| Breast Milk (Scandinavia) | MCCPs | <LOD - 311 ng/g fat | Sweden/Norway | nih.gov |
| Breast Milk (Scandinavia) | LCCPs | <LOD - 29.0 ng/g fat | Sweden/Norway | nih.gov |
Presence in Other Human Matrices (e.g., Hair, Nails)
Hair and nails are valuable noninvasive bioindicators for assessing human exposure to CPs. diva-portal.org These keratinous materials can provide a longer-term picture of exposure compared to blood or urine. acs.orgbund.de
A study in North China analyzed SCCPs and MCCPs in 62 paired hair and nail samples. diva-portal.org The median concentrations of SCCPs and MCCPs were found to be significantly higher in hair (239 ng/g and 325 ng/g dry weight, respectively) than in nails (154 ng/g and 233 ng/g dw, respectively). diva-portal.org This research highlights the utility of these matrices in human biomonitoring for chlorinated paraffins. diva-portal.org
| Matrix | CP Type | Median Concentration (ng/g dw) | Concentration Range (ng/g dw) | Reference |
|---|---|---|---|---|
| Hair | SCCPs | 239 | 19.2 - 877 | diva-portal.org |
| Hair | MCCPs | 325 | 16.9 - 893 | diva-portal.org |
| Nails | SCCPs | 154 | 57.7 - 355 | diva-portal.org |
| Nails | MCCPs | 233 | 61.0 - 476 | diva-portal.org |
Homologue Patterns and Trends in Human Samples
The specific patterns of CP homologues (compounds with the same carbon chain length but different numbers of chlorine atoms) and congeners (compounds with the same carbon chain length and chlorine count but different chlorine positions) in human tissues can provide insights into sources and metabolic pathways.
In maternal serum, the predominant congener groups have been identified as C₁₀₋₁₁Cl₆₋₇ for SCCPs and C₁₄Cl₇₋₈ for MCCPs. nih.gov Similar patterns were observed in hair and nail samples, where SCCPs were dominated by C₁₀Cl₆₋₇ and MCCPs by C₁₄Cl₇₋₈. diva-portal.org In serum samples from the Czech Republic, the most abundant SCCP homologue group was C₁₁, followed by C₁₀ and C₁₂. For MCCPs, the C₁₄ group was overwhelmingly dominant (96%). nih.gov
A notable trend observed over the last several years is the increasing ratio of MCCPs to SCCPs in human samples. ki.se This shift is likely due to regulations, such as the listing of SCCPs in the Stockholm Convention, which has led to an increased production and use of MCCPs and LCCPs as replacements. ki.se
Human Exposure Pathways and Routes
Understanding the pathways through which humans are exposed to CPs is essential for developing effective risk mitigation strategies. Exposure can occur through various routes, including diet, inhalation of indoor air, ingestion of dust, and dermal contact. researchgate.netacs.org
Oral Dietary Intake as a Predominant Source
Mounting evidence indicates that oral dietary intake is the most significant source of daily CP intake for the general population. ki.senih.govacs.org CPs can enter the food chain and accumulate in fatty tissues of animals. nih.gov Consequently, foods of animal origin, such as meats, fish, and dairy products, tend to have higher concentrations of SCCPs and MCCPs than plant-based foods. nih.govnih.gov
A study in a Norwegian cohort concluded that dietary intake contributed a median of 60-88% of the total daily intake, making it the largest contributor to the CP body burden. nih.govacs.org The Sixth China Total Diet Study found the highest average concentrations of both SCCPs and MCCPs in meats. nih.gov
Inhalation Exposure
Human exposure to chloroparaffins through inhalation is a significant pathway, particularly in indoor environments where these compounds are released from various products. nih.gov Studies have detected short-chain (SCCPs), medium-chain (MCCPs), and long-chain chloroparaffins (LCCPs) in indoor air. aging-us.comnih.gov
Research conducted in a Norwegian cohort provided detailed estimates of daily exposure. The median concentrations of very short-chain (vSCCPs), SCCPs, MCCPs, and LCCPs in stationary indoor air were 0.46, 11, 2.0, and 0.020 ng/m³, respectively. aging-us.com Notably, personal 24-hour air sampling revealed significantly higher concentrations, with medians of 2.1 ng/m³ for vSCCPs, 33 ng/m³ for SCCPs, 4.5 ng/m³ for MCCPs, and 0.58 ng/m³ for LCCPs. aging-us.com This suggests that individuals are exposed to higher levels of chloroparaffins in various microenvironments beyond their living rooms, such as offices. aging-us.comnih.gov
Inhalation is the predominant exposure route for the more volatile chloroparaffins. aging-us.cominchem.org For vSCCPs and SCCPs, inhalation accounts for a median of 99% and 59% of the total exposure, respectively. aging-us.comnih.govinchem.org The estimated median daily inhalation exposures for vSCCPs, SCCPs, MCCPs, and LCCPs were 0.073, 1.6, 0.23, and 0.0046 ng/kg of body weight per day, respectively. inchem.org One study estimated that the total daily intake of CPs from both air and dust was 165 ng/kg/day for an adult and 514 ng/kg/day for a toddler. usask.ca
| Chloroparaffin Type | Median Daily Intake (ng/kg bw/day) |
|---|---|
| vSCCPs | 0.073 |
| SCCPs | 1.6 |
| MCCPs | 0.23 |
| LCCPs | 0.0046 |
Data Source: inchem.org
Dust Ingestion
The ingestion of indoor dust is a primary exposure pathway for less volatile, medium- and long-chain chloroparaffins. aging-us.cominchem.org Chloroparaffins are used as flame retardants and plasticizers in a wide array of consumer products, including PVC, rubber, paints, and sealants, from which they can leach and accumulate in indoor dust. nih.gov
Studies have consistently detected SCCPs, MCCPs, and LCCPs in all indoor dust samples analyzed. inchem.orgwikipedia.org In a Norwegian study, the mean percentage compositions of vSCCPs, SCCPs, MCCPs, and LCCPs in settled dust were 0.052%, 19%, 56%, and 25%, respectively. inchem.org The total concentration of chloroparaffins in these dust samples ranged from 4.7 to 1400 μg/g. inchem.org An Australian study found a median concentration of total CPs (C10-C21) of 57 μg/g in houses, with MCCPs being the dominant group, accounting for an average of 86% of the total chloroparaffins. wikipedia.org
For MCCPs and LCCPs, dust ingestion is the predominant route of human exposure, contributing to 75% and 95% of the total intake, respectively. aging-us.comnih.govinchem.org The estimated daily intake of chloroparaffins through dust ingestion varies by age, with toddlers having significantly higher exposure due to hand-to-mouth behaviors. wikipedia.org In Australia, the median exposure to total CPs via indoor dust was estimated at 80 ng/kg/day for adults and a markedly higher 620 ng/kg/day for toddlers. wikipedia.org Similarly, in South China, the median total estimated daily intake for toddlers via dust was 12.2 ng/kg/day for SCCPs and 12.9 ng/kg/day for MCCPs. acs.org
| Population | This compound Type | Median Daily Intake (ng/kg/day) | Region |
|---|---|---|---|
| Adults | Total CPs | 80 | Australia |
| Toddlers | Total CPs | 620 | Australia |
| Toddlers | SCCPs | 12.2 | South China |
| Toddlers | MCCPs | 12.9 | South China |
Data Sources: wikipedia.orgacs.org
Dermal Contact
Dermal contact represents a significant, though historically less characterized, pathway for human exposure to chloroparaffins. researchgate.netindustrialchemicals.gov.au These compounds can be absorbed through the skin, contributing to systemic levels. bohrium.cominchem.org In vitro studies using human skin have demonstrated that while absorption is generally low, it is measurable. bohrium.com One such study found a very slow absorption rate for Cereclor 56L, a type of chlorinated paraffin, with a mean rate of 0.04 micrograms/cm²/h, which became apparent only after more than 7 hours of continuous contact. bohrium.com Another in vitro study on a sample of MCCP measured a maximum absorption rate of 0.057 μg/cm²/h. inchem.org
Recent research has highlighted that hand contact is a significant source of exposure. researchgate.net A study analyzing hand wipes from various occupational groups found total CP levels ranging from 20.8 to 2310 µg/m². researchgate.net Based on these findings, the median estimated dermal absorption dose of SCCPs and MCCPs via hand contact was 22.2 and 104 ng/kg of body weight per day, respectively. researchgate.net This was approximately 1.5 times higher than the estimated oral ingestion from hand-to-mouth contact, underscoring the importance of the dermal route. researchgate.net
The European Union's risk assessment for MCCPs assumed that approximately 1% of the mass of MCCP on the skin will be absorbed. inchem.org Animal studies in rats have shown that less than 1% of a dermally applied dose of C18 chlorinated paraffin and less than 0.1% of a C28 chlorinated paraffin were recovered in the body, indicating that the skin acts as an effective barrier to longer-chain CPs. cdc.gov However, direct contact with products containing high concentrations of CPs, such as soft PVC curtains, could significantly increase dermal intake. usask.ca
Transmission via Breastfeeding and Placental Transfer
Developing fetuses and infants are exposed to chloroparaffins through placental transfer and breastfeeding, which are critical periods of vulnerability. nih.govnih.gov
Placental Transfer: Studies have confirmed the presence of both SCCPs and MCCPs in cord serum, indicating that these compounds can cross the placental barrier. nih.govepa.gov This prenatal exposure may pose risks to the fetus, which is generally more sensitive to toxicants than adults. nih.gov Research on paired maternal and cord serum samples found SCCP and MCCP mass fractions in maternal serum to be 21.7–373 and 3.76–31.8 ng/g wet weight (ww), respectively. epa.gov In cord serum, the levels were 8.51–107 and 1.33–12.9 ng/g ww, respectively. nih.govepa.gov The mechanism of transfer is thought to be passive diffusion. nih.govepa.gov Studies suggest that lower chlorinated and shorter carbon chain CPs are more efficiently transported across the placenta. oaepublish.com The transplacental transfer ratios (RCM) for CPs are less than 1.0, and the placenta appears to effectively retain these compounds, acting as a partial barrier. nih.gov
Breastfeeding: Chloroparaffins are ubiquitously detected in human breast milk worldwide, making lactation a significant postnatal exposure route. mst.dk A global survey of pooled human milk samples from 53 countries found CPs in all samples, with concentrations ranging from 23 to 700 ng/g lipid. mst.dkresearchgate.net In many of these samples, MCCPs were the predominant group. mst.dk Another study in a Bavarian cohort detected MCCPs in 58% of breast milk samples with a median value of 115.4 ng/g lipid weight, while SCCPs were found in 43% of samples with a median of 15.9 ng/g lipid weight. nih.gov The breastfeeding transfer ratio for CPs is approximately 1.0, indicating a higher transport efficiency during lactation compared to placental transfer. nih.gov The total exposure to SCCPs and MCCPs during the lactation period has been estimated to be over 100 times higher than the exposure during gestation. nih.gov
Toxicological Endpoints in Human Health Risk Assessment
Hepatic and Renal Toxicity
The liver and kidneys are consistently identified as primary target organs for the toxicity of chloroparaffins in experimental animal studies. researchgate.netinchem.orgoaepublish.com
Hepatic Toxicity: Exposure to SCCPs has been shown to induce liver injury. nih.gov In mice, even at environmentally relevant concentrations, SCCPs led to dysregulated lipids in the blood and liver, with notable increases in cholesterol levels. nih.gov This was accompanied by compromised liver function, evidenced by elevated levels of the enzymes aspartate aminotransferase, alanine (B10760859) aminotransferase, and alkaline phosphatase. nih.gov Studies in rats have also demonstrated that SCCPs can disrupt the metabolism of fatty acids in the liver. usask.ca For LCCPs, multifocal granulomatous hepatitis has been observed in rats, along with increased liver weight and necrosis in females. nih.gov The European Food Safety Authority (EFSA) CONTAM Panel identified the liver as a target organ for SCCP, MCCP, and LCCP mixtures. researchgate.net
Renal Toxicity: The kidneys are also a significant target for CP-induced toxicity. inchem.org MCCPs have been found to inhibit the proliferation of kidney cells and induce ferroptosis, a form of programmed cell death. aging-us.comnih.gov This process was also linked to premature aging of kidney cells. aging-us.comnih.gov In male rats, exposure to LCCPs resulted in nephrosis and mineralization in the kidneys at high doses. nih.gov An epidemiological study in China found that higher serum concentrations of both SCCPs and MCCPs were associated with a higher estimated glomerular filtration rate (eGFR) in males, suggesting an increased risk of glomerular hyperfiltration, which can be an early indicator of kidney damage. nih.gov The EFSA Panel identified increased incidence of nephritis in male rats as a critical effect for SCCPs. researchgate.net
Developmental Toxicity
Developmental toxicity is considered a sensitive endpoint for the effects of chloroparaffins. nih.govacs.org Exposure during critical developmental windows, both prenatally and postnatally, can lead to adverse effects. nih.gov
Studies in laboratory animals have provided evidence of the developmental toxicity of certain chloroparaffins. In a reproduction study, adverse effects on offspring were observed for short-chain compounds at maternally toxic doses in rats. inchem.org Specifically, exposure to an SCCP (C10–13, 58% chlorine) at high doses led to an increased number of post-implantation losses, resorptions, and fetal deaths in pregnant dams. nih.gov However, the same study found that neither the four tested chlorinated paraffins had a teratogenic effect on rat or rabbit fetuses. nih.gov For medium and long-chain compounds, no adverse effects on offspring were observed even at very high doses. inchem.org
Despite the lack of observed teratogenic effects in some studies, the potential for developmental harm remains a concern, particularly for MCCPs. nih.govinchem.org One MCCP mixture (Alkanes, C14-17, chloro) is classified as hazardous with the potential to cause harm to breast-fed children. industrialchemicals.gov.au Animal studies have identified decreased pup survival and subcutaneous hemorrhage as critical effects for an MCCP mixture. researchgate.net While current studies have not explicitly evaluated developmental neurotoxicity, the observed effects on thyroid hormones in adult animals raise concerns, as thyroid function is crucial for normal neurodevelopment. epa.gov The transfer of CPs to the fetus via the placenta and to the infant through breast milk highlights the potential for exposure during sensitive developmental stages. nih.gov
Neurotoxicity and Neurobehavioral Effects
Recent studies have highlighted the neurotoxic potential of chloroparaffins (CPs), with short-chain chlorinated paraffins (SCCPs) and medium-chain chlorinated paraffins (MCCPs) being of particular concern. Exposure to these compounds has been linked to a range of adverse effects on the central nervous system.
Research in animal models has demonstrated that SCCPs can induce damage to the hippocampus, a brain region critical for learning and memory. inchem.org In mice, exposure to SCCPs led to neuronal damage, including nuclear pyknosis and cytoplasmic vacuolization in the hippocampus. inchem.org These structural changes were accompanied by behavioral deficits, such as reduced spontaneous activity and impaired learning and memory functions. inchem.org The underlying mechanisms appear to involve elevated oxidative stress, dysregulation of neurotransmitters like serotonin (B10506) and dopamine, and disruption of the blood-brain barrier. inchem.org Furthermore, SCCPs have been shown to alter glycerophospholipid metabolism in the brain. inchem.org
At the cellular level, even environmentally relevant concentrations of SCCPs can induce the activation of microglia, the primary immune cells of the brain. nih.gov This activation, characterized by changes in cell morphology and function, can potentially impact neurogenesis. nih.gov Similarly, studies on MCCPs have shown that they can induce abnormal behaviors and neuroinflammation. wikipedia.org This neuroinflammation may be linked to disruptions in the gut microbiota, suggesting a potential role for the microbiota-gut-brain axis in mediating the neurotoxicity of MCCPs. wikipedia.org
Epidemiological research provides further evidence of the neurodevelopmental risks associated with CP exposure. A large cross-sectional study identified a significant association between exposure to PM2.5-bound CPs and an increased risk of Attention-Deficit/Hyperactivity Disorder (ADHD) symptoms in children and adolescents. nih.gov The study found a dose-response relationship, with SCCPs and MCCPs being the major contributors to the risk. nih.gov The neurotoxic effects of CPs appear to be influenced by their chemical structure, with higher chlorine content being associated with stronger adverse effects. tandfonline.com
Endocrine Disrupting Effects (e.g., Thyroid Hormone Homeostasis Disruption)
Chloroparaffins are recognized as endocrine-disrupting chemicals, with a significant body of evidence pointing to their ability to interfere with thyroid hormone homeostasis. The thyroid, liver, and kidneys have been identified as primary target organs for the toxicity of both SCCPs and MCCPs in animal studies. wikipedia.org
Exposure to SCCPs has been shown to significantly decrease circulating levels of free thyroxine (T4) and triiodothyronine (T3) in male rats. inchem.org This reduction in thyroid hormones triggers a feedback mechanism, leading to increased levels of thyroid-stimulating hormone (TSH). inchem.org The primary mechanism for this disruption is not direct damage to the thyroid gland itself, but rather the enhancement of hepatic metabolism of thyroid hormones. inchem.org SCCPs activate the constitutive androstane (B1237026) receptor (CAR), which in turn increases the activity of enzymes like uridine (B1682114) diphosphoglucuronosyl transferase (UGT) that break down thyroid hormones in the liver. inchem.org
Medium-chain chlorinated paraffins also demonstrate significant thyroid-disrupting potential. Studies in female rats have shown that MCCP exposure can cause histopathological changes in the thyroid gland, including damage to the endoplasmic reticula and mitochondria in follicular cells. nih.gov At higher doses, MCCPs lead to increased serum levels of thyrotropin-releasing hormone (TRH), TSH, and T4, indicating a disruption of the hypothalamic-pituitary-thyroid axis. nih.govnih.gov Transcriptomic and metabolomic analyses have revealed that MCCPs can trigger excessive expression of genes related to thyroid hormone synthesis and interfere with mitochondrial function within the thyroid gland by affecting fatty acid oxidation and oxidative phosphorylation. nih.gov
All classes of CPs—short, medium, and long-chain—have been shown to have the potential to disrupt thyroid hormone transport by interfering with the binding of T4 to its transport protein, transthyretin (TTR). tandfonline.com Long-chain chlorinated paraffins (LCCPs), particularly those with high chlorine content, have demonstrated the highest activity in this regard in in vitro assays. tandfonline.com
Immunological Dysfunction
Emerging evidence indicates that chloroparaffins can exert immunomodulatory and immunotoxic effects. nih.govfrontiersin.org Both in vivo and in vitro studies suggest that exposure to CPs can lead to immune system dysregulation.
In animal studies, subacute exposure to a mixture of very short-chain (vSCCPs) and short-chain chlorinated paraffins resulted in immunomodulatory effects in mice. nih.gov Exposure to a C9-13 CP mixture was found to elevate blood immune cell counts and increase spleen weight. researchgate.net Further investigation at the cellular level using murine macrophages revealed that C9-13 CPs could increase cell viability and proliferation. nih.gov The mechanism appears to involve the β2-adrenergic receptor/AMPK/NF-κB signaling axis, suggesting that CPs can directly influence immune cell function. nih.gov
In a coculture model of adipocytes and macrophages, MCCP exposure was shown to modulate the immune response of macrophages, as indicated by increased secretion of tumor necrosis factor-alpha (TNFα). tandfonline.com This suggests that CPs accumulating in adipose tissue may contribute to a state of chronic low-grade inflammation, which is linked to various metabolic disorders. tandfonline.comtandfonline.com
Epidemiological evidence supports the link between CP exposure and immune-related health outcomes in humans. A large study involving children and adolescents found a positive association between exposure to CPs bound to particulate matter and the prevalence of allergic diseases, including allergic rhinitis, atopic eczema, and allergic conjunctivitis. nih.gov This provides epidemiological evidence for the immunotoxicity of CPs in human populations. nih.gov
Reproductive Toxicity
Chloroparaffins have been identified as reproductive toxicants, with studies demonstrating adverse effects on both male and female reproductive systems and on developmental outcomes. nih.govfrontiersin.orgresearchgate.net
For MCCPs, both in vivo and in vitro studies have provided evidence of ovarian toxicity. nih.govacs.org In female rats, MCCP exposure led to structural damage in ovarian granulosa cells, including chromatin condensation and mitochondrial vacuolization. nih.govacs.org It also caused significant disturbances in the endocrine system, increasing serum levels of gonadotropins and sex hormones while reducing gonadotropin-releasing hormone. nih.govacs.org The underlying mechanisms involve interference with the cell cycle, oocyte meiosis, and DNA damage repair pathways within the ovaries. nih.govacs.org MCCPs were also shown to disrupt intracellular calcium homeostasis and generate reactive oxygen species, leading to DNA damage. nih.govacs.org
In a reproduction study involving an intermediate-chain length CP, no direct adverse reproductive effects were reported. inchem.org However, the study did note reduced survival and body weights of the exposed pups, indicating potential developmental toxicity. inchem.org Studies focusing on developmental effects have found that SCCPs can cause adverse outcomes in the offspring of rats, though typically at doses that are also toxic to the mother. inchem.org CPs with shorter carbon chains and lower chlorination levels are capable of crossing the placenta, leading to fetal exposure. nih.gov Despite this, one study using a specific SCCP congener (1,2,9,10-tetrachlorodecane) did not find significant in vivo effects on reproductive development in rats, suggesting that toxicokinetics play a crucial role in determining the in vivo toxicity. nih.gov
Mutagenicity and Carcinogenicity Potential
Long-term carcinogenicity studies have provided evidence of tumor formation in rodents. A short-chain chlorinated paraffin (C12, 60% chlorine) was tested by the National Toxicology Program (NTP) and found to cause increased incidences of tumors in both rats and mice. nih.gov
In Mice: Increased incidence of liver tumors (hepatocellular adenomas and carcinomas) in both males and females, and thyroid gland tumors (follicular-cell adenomas and carcinomas) in females. nih.govinchem.org
In Rats: Increased incidence of liver tumors (hepatocellular adenomas) in both sexes, kidney tumors (tubular-cell adenomas and carcinomas) in males, and thyroid gland tumors (follicular-cell adenomas and carcinomas) in females. nih.gov There was also a possible increase in mononuclear-cell leukemia in male rats. nih.gov
A long-chain chlorinated paraffin (C23, 43% chlorine) was also tested and showed limited evidence of carcinogenicity, causing an increased incidence of malignant lymphomas in male mice. inchem.org
Based on this sufficient evidence from animal studies, the International Agency for Research on Cancer (IARC) has classified chlorinated paraffins of average carbon-chain length C12 and average degree of chlorination of approximately 60% as "Group 2B: Possibly carcinogenic to humans ". wikipedia.orginchem.orgcdc.gov Similarly, the U.S. NTP has concluded that chlorinated paraffins (C12, 60% chlorine) are "reasonably anticipated to be human carcinogens ". nih.gov
| Species | Sex | Target Organ/Tissue | Tumor Type |
|---|---|---|---|
| Mouse | Male & Female | Liver | Hepatocellular Adenoma and Carcinoma |
| Female | Thyroid Gland | Follicular-cell Adenoma and Carcinoma | |
| Rat | Male & Female | Liver | Hepatocellular Adenoma |
| Male | Kidney | Tubular-cell Adenoma and Carcinoma | |
| Blood | Mononuclear-cell Leukemia (possible) | ||
| Female | Thyroid Gland | Follicular-cell Adenoma and Carcinoma |
Risk Characterization Methodologies
Risk characterization for chloroparaffins involves evaluating potential adverse health effects by comparing estimated human exposure levels with established health-based guidance values, such as a Tolerable Daily Intake (TDI). This process integrates hazard identification and dose-response assessment with exposure assessment to conclude the level of risk for the population.
Estimated Daily Intakes (EDIs) and Comparison with Tolerable Daily Intakes (TDIs)
Human exposure to chloroparaffins occurs through various pathways, including dietary intake, inhalation of indoor air, and ingestion of indoor dust. nih.govacs.org Numerous studies have estimated the daily intake of different CP classes for various population groups. These EDIs are then compared against TDIs or other reference points to assess potential health risks.
A Tolerable Daily Intake (TDI) is an estimate of the amount of a substance in food or drinking water that can be consumed over a lifetime without presenting an appreciable risk to health. For SCCPs, a reference point of a Benchmark Dose Lower Confidence Limit (BMDL10) of 2.3 mg/kg of body weight (bw) per day has been selected based on increased nephritis in male rats. researchgate.netbund.de For MCCPs, a BMDL10 of 36 mg/kg bw per day was chosen based on increased relative kidney weights in rats. researchgate.netbund.de
Studies measuring CP levels in food and the environment have generated the following EDI estimates:
China (2016-2019): A Total Diet Study found that the 50th percentile EDIs of SCCPs and MCCPs through meat consumption for a "standard" adult male were 0.13 µg/kg bw/day and 0.0047 µg/kg bw/day, respectively, both significantly lower than the established TDIs. researchgate.net
Beijing, China (2009): A study on dietary intake found a geometric mean EDI for SCCPs of 620 ng/kg bw/day (0.62 µg/kg bw/day), with the 95th percentile reaching 1200 ng/kg bw/day (1.2 µg/kg bw/day). nih.gov
Europe: Calculated daily intakes for SCCPs were 0.071 µg/kg bw for adults, 0.27 µg/kg bw for toddlers, and 0.135 µg/kg bw for infants. For MCCPs, the EDIs were 0.068 µg/kg bw for adults, 0.333 µg/kg bw for toddlers, and 0.809 µg/kg bw for infants. bund.de
Norway: A study assessing exposure via inhalation and dust ingestion estimated combined median daily exposures for adults to be 2.7 ng/kg bw/day for SCCPs and 0.93 ng/kg bw/day for MCCPs. nih.govacs.org
These estimated daily intakes from various studies are generally orders of magnitude below the health-based guidance values, suggesting that for the general population, the risk of adverse health effects from current exposure levels is considered low. bund.deresearchgate.net However, it is noted that dietary exposure may be underestimated, and the contribution from sources other than food needs to be considered for a complete risk characterization. researchgate.net
| This compound Type | Population/Region | Estimated Daily Intake (EDI) | Health-Based Guidance Value (TDI/Reference Point) | Source |
|---|---|---|---|---|
| SCCPs | Adults (Europe) | 0.071 | 2300 (BMDL10) | bund.de |
| Adults (Beijing, 2009, GM) | 0.62 | nih.gov | ||
| Adults (Norway, median, air/dust) | 0.0027 | nih.govacs.org | ||
| Adult Male (China, median, meat) | 0.13 | researchgate.net | ||
| MCCPs | Adults (Europe) | 0.068 | 36000 (BMDL10) | bund.de |
| Toddlers (Europe) | 0.333 | bund.de | ||
| Adults (Norway, median, air/dust) | 0.00093 | nih.govacs.org | ||
| Adult Male (China, median, meat) | 0.0047 | researchgate.net |
Hazard Index and Margin of Exposure Approaches
In the risk characterization of chloroparaffins (CPs), the Margin of Exposure (MOE) approach is a critical tool used by regulatory bodies like the European Food Safety Authority (EFSA) to evaluate potential health concerns. researchgate.netchemsafetypro.com The MOE is a ratio calculated by dividing a toxicological reference point, such as the No-Observed-Adverse-Effect Level (NOAEL) or the Benchmark Dose Lower Confidence Limit (BMDL), by the estimated human exposure to the substance. chemsafetypro.com A higher MOE value indicates a lower level of health concern. Generally, for non-carcinogenic effects, an MOE of 100 or greater is considered protective of public health. chemsafetypro.comepa.gov This factor of 100 typically accounts for interspecies differences (a factor of 10) and intraspecies variability in the human population (a factor of 10). researchgate.net For compounds that are genotoxic and carcinogenic, a much larger MOE of 10,000 or more is generally considered necessary to ensure safety. chemsafetypro.com
The selection of the reference point is crucial for the MOE calculation. For chloroparaffins, different reference points have been identified based on the chain length and the observed toxicological effects in animal studies. The EFSA's Scientific Panel on Contaminants in the Food Chain (CONTAM Panel) identified the liver, kidney, and thyroid as target organs for short-chain (SCCPs) and medium-chain (MCCPs) chlorinated paraffins. researchgate.net For long-chain chlorinated paraffins (LCCPs), the liver was the primary target organ identified. researchgate.net
In a 2020 scientific opinion, the EFSA Panel selected specific BMDL10 values as reference points for their risk assessment. The BMDL10 represents the lower 95% confidence limit of the dose that causes a 10% increase in the incidence of an adverse effect compared to a control group. researchgate.net
Table 1: Reference Points for Margin of Exposure (MOE) Calculation for Chloroparaffins
| This compound Type | Reference Point (BMDL10) | Effect | Animal Model |
|---|---|---|---|
| Short-Chain (SCCPs) | 2.3 mg/kg bw per day | Increased incidence of nephritis | Male rats |
| Medium-Chain (MCCPs) | 36 mg/kg bw per day | Increased relative kidney weights | Male and female rats |
Source: researchgate.net
Using these reference points, a preliminary risk characterization for dietary exposure through fish consumption suggested no immediate health concern based on the calculated MOEs. researchgate.net However, the panel acknowledged that this was an underestimation, as the diet includes other sources of CPs. researchgate.net Similarly, a UK risk assessment used maternal NOAELs from a one-generation reproductive toxicity study to calculate margins of safety for MCCPs, finding that in most worker and consumer scenarios, the margins were above the protective threshold of 100. epa.gov
Vulnerable Human Populations and Exposure Disparities
The health risks associated with chloroparaffins are not uniformly distributed across the global population. Certain groups are considered more vulnerable due to heightened sensitivity or higher exposure levels. Evidence indicates significant disparities in exposure based on age, occupation, and geographic location. epa.govnih.govmdpi.com
Infants and Children: This group is particularly vulnerable due to several factors. Their unique hand-to-mouth behaviors, contact with contaminated dust on floors, and mouthing of objects can lead to higher ingestion of CPs. ipen.orgglobalnews.ca Studies have detected both SCCPs and MCCPs in a wide array of children's plastic toys, including some intended for teething. ipen.orgglobalnews.ca The estimated daily intake of CPs in children may approach or even exceed the established tolerable daily intake (TDI). ipen.orgresearchgate.net
Furthermore, exposure can begin in utero and continue through infancy. CPs have been detected in human placenta and breast milk, indicating prenatal and neonatal exposure pathways. epa.govnih.govresearchgate.net A 2024 study found a positive association between CP exposure and the risk of allergic diseases such as rhinitis, eczema, and conjunctivitis in children and adolescents. nih.gov
Workers: Occupational settings represent a significant source of exposure for adults. Workers in industries that manufacture or use CPs—such as in metalworking fluids, paints, sealants, and plastics—can experience higher levels of exposure through both dermal contact and inhalation of mists and vapors. epa.govnih.gov The U.S. Environmental Protection Agency (EPA) estimated that potential occupational dermal exposure could reach up to 1800 mg/day in certain scenarios. epa.gov While some risk assessments have concluded low risk to workers when personal protective equipment is used, the potential for high exposure remains a concern. epa.govepa.gov
Geographic and Environmental Disparities: Exposure to chloroparaffins varies significantly by geographic location, often correlating with industrial activity and regulatory standards. A study in the Czech Republic found markedly higher concentrations of SCCPs and MCCPs in the blood serum of residents from an industrial area compared to those from a control region. mdpi.com Globally, human biomonitoring studies have revealed that CP concentrations in populations from China are substantially higher than those reported in Europe and Australia. mdpi.com This disparity highlights the influence of local production, usage, and waste management practices on human body burdens.
Even within a single country, exposure can differ. A Norwegian study found that personal air monitors worn by participants detected total CP concentrations that were approximately five times higher than those measured by stationary monitors in their homes. nih.govacs.org This suggests that microenvironments outside the home, such as workplaces or during transit, contribute significantly to an individual's total inhalation exposure. nih.govacs.org The long-range environmental transport of these persistent chemicals is another critical factor, evidenced by the detection of SCCPs in the breast milk of Inuit women living in the Arctic, far from major industrial sources. epa.gov
Table 2: Comparison of this compound Concentrations in Human Blood Serum from Different Geographic Locations
| Location | This compound Type | Concentration Range (ng/g lipid weight) |
|---|---|---|
| Ostrava, Czech Republic (Industrial Area) | SCCPs | <120–650 |
| MCCPs | <240–1530 | |
| Ceske Budejovice, Czech Republic (Control Area) | SCCPs | <120–210 |
| MCCPs | <240–340 | |
| Australia (General Population) | SCCPs | 97 (median) |
| MCCPs | 190 (median) | |
| China (General Population, various studies) | SCCPs | 370–35,000 (range); 13,800–20,949 (mean range) |
| MCCPs | 130–3,200 (range); 1,340–15,200 (mean range) |
Advanced Analytical Methodologies for Chloroparaffin Speciation and Quantification
Chromatographic Techniques
Despite the challenges, several chromatographic techniques have been developed for the analysis of chloroparaffins. Gas chromatography, particularly when coupled with specialized mass spectrometry detectors, remains a cornerstone of CP analysis.
Gas chromatography coupled with mass spectrometry operating in electron capture negative ionization mode (GC-ECNI-MS) is the most commonly used technique for the analysis of CPs, especially SCCPs and MCCPs. nih.govnih.gov This method offers high sensitivity for the detection of halogenated compounds like chloroparaffins. nih.gov
In ECNI-MS, CPs are typically ionized to form [M-Cl]⁻ or [M]⁻ ions, which are then detected. nih.gov However, the technique is not without significant limitations:
Response Dependency: The ionization efficiency in ECNI is highly dependent on the degree of chlorination. ub.edu Congeners with a higher chlorine content generally produce a stronger response, which can lead to an overestimation of more highly chlorinated CPs if the standards and samples differ in their chlorination profiles. researchgate.netresearchgate.net There is also a poor or non-existent response for congeners with fewer than four chlorine atoms or those with multiple terminal chlorines. uea.ac.uk
Isobaric Interferences: Low-resolution mass spectrometers cannot distinguish between CP congeners that have the same nominal mass but different elemental compositions (e.g., a C₁₀Cl₇ congener and a C₁₁Cl₅ congener). ub.edu Using high-resolution MS (HRMS) can help to resolve some of these interferences, but it often requires multiple GC injections to monitor all the relevant ions for a comprehensive analysis. ub.edu
Time-Consuming Analysis: Comprehensive quantification of both SCCPs and MCCPs can be very time-consuming, sometimes requiring up to eight separate GC runs per sample to cover all the different homologue groups. researchgate.net
Recent advancements have explored using GC coupled to high-resolution Orbitrap MS in full-scan mode, which allows for the analysis of SCCPs and MCCPs in a single run with fewer interferences. oaepublish.comub.edu Nevertheless, the instrument response remains dependent on the chlorination degree. ub.edu
Gas Chromatography with Atmospheric Pressure Chemical Ionization Quadrupole Time-of-Flight Mass Spectrometry (APCI QToF-MS)
Gas chromatography coupled with atmospheric pressure chemical ionization quadrupole time-of-flight mass spectrometry (GC-APCI-QToF-MS) has emerged as a valuable technique for the analysis of chloroparaffins. This soft ionization method provides valuable information, particularly for compounds that are less amenable to liquid chromatography or not easily ionizable by electrospray ionization (ESI). sci-hub.se The full characterization of chloroparaffin mixtures can be more readily achieved with GC-APCI-MS compared to other techniques. sci-hub.se
In a typical GC-APCI-QToF-MS setup, the GC system is equipped with a capillary column such as a DB-5MS. inchem.org The oven temperature is programmed to ramp up in stages to achieve chromatographic separation. For instance, a program might start at 100°C, increase to 160°C, and then ramp up to 310°C. inchem.org The QToF-MS is often operated in the m/z range of 50–600 with a high resolution, for example, around 15,000. inchem.org This methodology has been successfully applied to analyze short-chain (SCCPs) and medium-chain (MCCPs) chloroparaffins in various environmental samples. inchem.org The limits of detection (LOD) for this method are reported to be in the range of 24–81 ng/mL for SCCPs and 27–170 ng/mL for MCCPs. inchem.org
High-Resolution Mass Spectrometry (HRMS) for Compound Identification
High-resolution mass spectrometry (HRMS) is a preferred method for the analysis of complex this compound mixtures due to its ability to resolve mass spectrometric interferences. nih.govscispace.com Instruments like Quadrupole Time-of-Flight (QTOF) and Orbitrap-MS provide the necessary high resolving power (often exceeding 20,000) to separate congener groups based on accurate mass identification, a feat not achievable with low-resolution mass spectrometry. researchgate.netmostwiedzy.pl
GC coupled with an Orbitrap HRMS, operating in electron capture negative ionization (ECNI) mode, has demonstrated excellent performance for SCCP and MCCP analysis. nih.gov This technique offers high sensitivity and can overcome many mass interference issues. nih.gov Studies using GC-Orbitrap-HRMS have confirmed excellent linearity over a concentration range of 25-15,000 pg/μL, with very low limits of detection in the low pg/μL range. nih.govnih.gov This high resolution allows for in-depth studies of homologue patterns in various samples, including fish. nih.gov Similarly, direct injection atmospheric pressure chemical ionization (APCI) coupled with an Orbitrap MS has been used for the analysis of SCCPs and MCCPs in fish, with MCCP concentrations found to be considerably higher than SCCP concentrations in some studies. researchgate.netchromatographyonline.com
The key advantage of HRMS is its ability to distinguish between the isotopic patterns of different CP homologue groups that may overlap in low-resolution instruments. While complete chromatographic separation of all congeners is not possible, HRMS generates robust data on the CP patterns present in a sample. researchgate.net
Tandem Mass Spectrometry (MS/MS) Approaches
Tandem mass spectrometry (MS/MS) offers another layer of specificity for the analysis of chloroparaffins. Liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS/MS) has been developed as a practical method for determining SCCP concentrations, particularly in complex matrices like mixed plastic wastes. diva-portal.org
In this approach, specific precursor ions, often stable adducts of SCCP homologues (e.g., acetate (B1210297) adducts), are selected and fragmented to produce characteristic product ions. diva-portal.org This process enhances selectivity and reduces background noise. For example, a method using a low-hydrophobicity cyano-propyl column can achieve good separation of major SCCP homologues. diva-portal.org The quantitative results from LC-ESI-MS/MS have shown a significant correlation with those obtained by GC-HRMS, making it a valuable complementary technique. diva-portal.org While highly accurate, GC-HRMS can be less versatile, and LC-ESI-MS/MS provides a practical alternative for screening purposes, such as identifying plastic wastes that exceed regulatory concentration limits. diva-portal.org
Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation and Isomeric Discrimination
While mass spectrometry is powerful for determining carbon chain lengths and degrees of chlorination, it provides limited information on the substitution patterns of chlorine atoms. nih.gov Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful, non-invasive tool that offers detailed structural information, helping to fill this gap. pops.int It has been increasingly applied to analyze the complex isomeric mixtures of chloroparaffins. researchgate.net
1D NMR Spectroscopy
One-dimensional (1D) NMR, including both ¹H and ¹³C NMR, provides fundamental information about the chemical environment of nuclei within the this compound molecules. pops.int The chemical shifts observed in 1D NMR spectra are influenced by the strong deshielding effect of electron-withdrawing chlorine substituents. researchgate.net This effect moves the signals of affected carbon and proton nuclei downfield. researchgate.net
However, for complex CP mixtures, the 1D spectra exhibit extensive signal overlap, making the direct assignment of individual isomers impossible. pops.int Despite this limitation, discrete ranges of chemical shifts can be observed, and with increasing degrees of chlorination, the spectral patterns tend to shift slightly downfield. nih.gov Based on these patterns, calculation models have been developed to estimate the chlorine content of single-chain length CP mixtures from ¹H NMR spectra, with results showing good agreement with elemental analysis. nih.govnih.gov
2D Heteronuclear Single Quantum Coherence (HSQC) NMR Experiments
Two-dimensional (2D) NMR techniques, particularly Heteronuclear Single Quantum Coherence (HSQC) spectroscopy, significantly enhance the resolving power for structural analysis of CPs. researchgate.net HSQC experiments correlate proton signals with the carbon signals of the atoms they are directly attached to, dispersing the signals across two dimensions and reducing spectral overlap. pops.intresearchgate.net
Sample Preparation and Clean-up Strategies for Diverse Environmental and Biological Matrices
Effective sample preparation is a critical prerequisite for the accurate instrumental analysis of chloroparaffins in diverse and complex matrices. The procedures are generally similar to those used for other persistent lipophilic organochlorine compounds and are designed to extract CPs and remove interfering substances. pops.int
For solid environmental matrices like soil and sediment, common extraction techniques include Soxhlet extraction and accelerated solvent extraction (ASE). researchgate.net For samples such as dust, ultrasonic bath extraction with solvents like n-hexane/acetone is frequently employed. pops.int
Biological samples and other matrices with high lipid content, such as human fat, fish oil, and sewage sludge, require more rigorous clean-up steps to remove fats that can interfere with analysis. sci-hub.senih.gov A common and effective method is treatment with concentrated sulfuric acid. sci-hub.sepops.intnih.gov This is often followed by adsorption chromatography using materials like silica (B1680970) gel or alumina (B75360) to further purify the extract. researchgate.netnih.gov Gel permeation chromatography (GPC) is another technique used to separate CPs from high-molecular-weight interferences like lipids. nih.gov
For certain samples, specific interferences from other halogenated compounds like PCBs, toxaphene, and chlordane (B41520) can be problematic. In such cases, photolytic destruction of these aromatic compounds can be employed as a clean-up step before GPC. nih.gov To remove sulfur, which can interfere in air samples, activated copper powder is sometimes used. pops.int
The table below summarizes various clean-up strategies applied to different matrices.
| Matrix Type | Extraction/Clean-up Technique | Target Interferents | Reference(s) |
| Environmental Matrices | |||
| Air | Acid silica gel treatment, Activated copper powder | Lipids, Sulfur | pops.int |
| Dust | Ultrasonic extraction, Sulfuric acid treatment | Lipids | pops.int |
| Soil & Sediment | Soxhlet/Accelerated Solvent Extraction, Sulfuric acid silica gel | Co-extractables | researchgate.netresearchgate.net |
| Sewage Sludge | Sulfuric acid treatment, Adsorption chromatography on alumina | Lipids, Other interfering material | nih.gov |
| Biological Matrices | |||
| Biota (general) | Pressurized fluid extraction, Sulfuric acid silica gel | Lipids, Other organochlorines | researchgate.net |
| Human Fat | Sulfuric acid treatment, Adsorption chromatography on alumina | Lipids | nih.gov |
| Moose Liver | Photolytic destruction, Gel permeation chromatography | PCBs, Toxaphene, Chlordane | nih.gov |
| Fish Oil/Dietary Supplements | Multilayer solid-phase extraction (SPE) with silica gel and sulfuric acid-modified silica gel | Lipids | chromatographyonline.com |
These multi-step procedures are essential to obtain a clean extract containing the CPs in a fraction that is nearly free of interfering material, which is crucial for achieving low detection limits in the subsequent instrumental analysis. nih.gov
Development and Characterization of Analytical Standards
The accurate speciation and quantification of chloroparaffins (CPs) are critically dependent on the availability of well-characterized analytical standards. Due to the immense complexity of commercial CP formulations, which can contain thousands of individual congeners, the development of suitable reference materials presents a significant analytical challenge. uea.ac.ukwikipedia.org Researchers utilize a range of standards, from complex technical mixtures that mimic commercial products to individual, precisely defined compounds. uea.ac.uk The choice of standard is crucial as it directly impacts the reliability and comparability of analytical results. nih.gov
Complex Technical this compound Mixtures
Complex technical this compound mixtures are the most common type of standard used in CP analysis. These standards are themselves intricate mixtures of polychlorinated n-alkanes with varying carbon chain lengths and degrees of chlorination, reflecting the composition of industrial products. uea.ac.uknih.gov
Characteristics:
Composition: They are composed of a wide array of congeners and isomers, produced through the free radical chlorination of n-alkane feedstocks. nih.govnih.gov This process exhibits low positional selectivity, leading to an enormous number of possible structures. nih.gov
Challenges: A major issue with these standards is their inherent complexity, which makes absolute identification and quantification of each congener nearly impossible with standard analytical methods. wikipedia.orgnih.gov Furthermore, commercial standards can suffer from cross-contamination between different CP classes (e.g., short-chain CPs in medium-chain CP mixtures) and may contain chlorinated olefins as impurities. uea.ac.uknih.gov
Characterization Techniques: To delineate the structural characteristics of these mixtures, a combination of analytical strategies is employed. Direct-injection mass spectrometry can help determine the carbon chain length and homologous distribution, while Nuclear Magnetic Resonance (NMR) spectroscopy provides insights into the chlorine distribution pattern. nih.govresearchgate.net
The quality of technical mixture standards is paramount. Ideally, they should be free from impurities (or have very low, <1% levels) and come with detailed analytical specifications, including purity, the expected range of chain lengths, and any known impurities. uea.ac.uk
Constitutionally Defined this compound Congeners
For the most precise analytical work, constitutionally defined this compound congeners are the ideal standards. These are individual CP compounds with a specified number of carbon and chlorine atoms, as well as a defined position for each chlorine substituent. uea.ac.uk
Synthesis and Application:
Synthesis: The synthesis of these standards is more complex than that of mixtures. It often starts with n-alkenes, which allow for the targeted addition of chlorine atoms to specific positions. mostwiedzy.pl For instance, polychlorodecane analogues with five to nine chlorine atoms have been synthesized using methods like the electrophilic addition of chlorine to double bonds. mostwiedzy.pl Other methods involve the Wittig reaction to produce specific alkenes followed by chlorination. mostwiedzy.pl
Challenges: A significant challenge is that some commercially available individual congener standards have chlorine patterns that differ from those found in industrial mixtures and the environment. bcp-instruments.com Moreover, some of these defined congeners may exhibit poor response with common mass spectrometric ionization techniques, limiting their utility. uea.ac.uknih.gov
Importance: Despite these challenges, constitutionally defined congeners are essential for investigating the environmental fate and toxicology of specific CPs and for accurately calibrating analytical instruments. ntnu.noresearchgate.net They allow for the study of how properties like retention indices on different gas chromatography columns are affected by the specific position of chlorine atoms on the alkyl chain. nih.gov
Isotopically Labeled this compound Isomers as Internal Standards
The use of internal standards is crucial for accurate quantification in mass spectrometry, as they help to compensate for analyte loss during sample preparation and for variations in instrument response. bcp-instruments.comnih.gov Stable isotope-labeled (SIL) internal standards are considered the "gold standard" because they have nearly identical chemical and physical properties to the native analyte, but are distinguishable by their mass. bcp-instruments.comnih.gov
Development and Use:
Types: For chloroparaffins, ¹³C-labeled standards are increasingly available for short-chain (SCCP), medium-chain (MCCP), and long-chain (LCCP) congeners. bcp-instruments.combcp-instruments.com These standards are synthesized to mirror the structure of native CPs, but with one or more ¹²C atoms replaced by ¹³C. ntnu.no
Advantages: When a known quantity of a SIL standard is added to a sample at the beginning of the analytical process, it experiences the same losses and ionization effects as the target analyte. bcp-instruments.com This allows for more precise and accurate quantification by measuring the response ratio of the analyte to the internal standard. bcp-instruments.com
Limitations: A key limitation has been the lack of suitable labeled standards that ionize well with commonly used detection methods like Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI). bcp-instruments.com Additionally, the high cost and limited commercial availability of a wide range of labeled CP congeners can be a barrier. nih.gov However, recent projects have focused on producing well-characterized, "3rd generation" labeled standards with chlorination patterns similar to those in industrial mixtures to improve analytical accuracy. bcp-instruments.com
The table below summarizes the different types of analytical standards used for this compound analysis.
| Standard Type | Description | Advantages | Disadvantages |
|---|---|---|---|
| Complex Technical Mixtures | Mixtures of multiple chain lengths and chlorination degrees, mimicking commercial products. uea.ac.uk | Represents real-world CP composition. | Highly complex, potential for contamination, difficult to fully characterize. uea.ac.uknih.gov |
| Single-Chain Mixtures | Mixtures containing congeners of only one carbon chain length (e.g., all C14). uea.ac.uk | Reduces complexity compared to technical mixtures. nih.gov | Does not represent the full range of congeners in environmental samples. uea.ac.uk |
| Constitutionally Defined Congeners | Single, pure isomers with known structure and chlorine positions. uea.ac.uk | Enables congener-specific analysis and accurate instrument calibration. nih.gov | Difficult and costly to synthesize; may not be representative of major congeners in technical products. mostwiedzy.plbcp-instruments.com |
| Isotopically Labeled Standards | Congeners labeled with stable isotopes (e.g., ¹³C) for use as internal standards. bcp-instruments.com | Corrects for matrix effects and analyte loss, improving quantification accuracy. bcp-instruments.comnih.gov | Limited availability, high cost, some may have poor ionization efficiency. uea.ac.ukbcp-instruments.com |
Application of Green Analytical Chemistry Principles
Green Analytical Chemistry (GAC) aims to make analytical methods safer for the environment and human health by reducing or eliminating the use of hazardous substances, minimizing waste, and lowering energy consumption. nih.govmdpi.com The analysis of chloroparaffins, which often involves complex sample preparation and sophisticated instrumentation, presents opportunities for applying GAC principles. mostwiedzy.pl
The core of GAC is guided by 12 principles that focus on aspects like waste prevention, use of safer solvents, and energy efficiency. mdpi.com Applying these principles to CP analysis involves evaluating each step of the analytical procedure, from sample collection and preparation to the final determination. mostwiedzy.plnih.gov
Key areas for the application of GAC in this compound analysis include:
Miniaturization and Solvent Reduction: Traditional methods for extracting CPs from environmental matrices like soil or water often use large volumes of organic solvents. pops.int Greener approaches focus on reducing solvent consumption. For example, pressurized liquid extraction (PLE) uses smaller solvent volumes and has shorter extraction times compared to traditional Soxhlet extraction. pops.int The development of methods using as little as 10 mL of n-heptane to extract SCCPs from a 1-liter water sample is a significant step forward. pops.int
Safer Solvents and Reagents: A primary goal of GAC is to replace toxic and hazardous solvents with more environmentally benign alternatives. mdpi.com In CP synthesis for standard preparation, the use of sulfuryl chloride is considered a more convenient and potentially safer laboratory-scale source of chlorine radicals compared to gaseous chlorine. mostwiedzy.pl
Energy Efficiency: GAC encourages the use of methods that reduce energy consumption. mdpi.com This can be achieved through the use of microwave-assisted or ultrasound-assisted extraction techniques, which can accelerate processes without requiring excessive energy. mdpi.com The trend towards real-time, in-field analysis can also reduce the energy and materials wasted in transporting samples to a laboratory. youtube.com
The table below outlines the application of select Green Analytical Chemistry principles to the analysis of chloroparaffins.
| GAC Principle | Application in this compound Analysis | Example/Benefit |
|---|---|---|
| Prevention of Waste | Miniaturizing sample preparation steps. nih.gov | Reduces the volume of solvent and material waste generated per sample. youtube.com |
| Safer Solvents and Auxiliaries | Replacing large volumes of hazardous organic solvents in extraction procedures. pops.int | Using reduced volumes of solvents like n-heptane for liquid-liquid extraction. pops.int |
| Design for Energy Efficiency | Employing energy-efficient extraction techniques. mdpi.com | Using Pressurized Liquid Extraction (PLE) instead of traditional Soxhlet, which shortens extraction times and lowers energy use. pops.int |
| Real-time analysis for pollution prevention | Developing in-field analytical methods. youtube.com | Reduces the need for sample transport and extensive laboratory work-up, saving time, material, and energy. youtube.com |
Regulatory Frameworks and Policy Implications for Chloroparaffins
International Cooperation and Information Transfer for Global Regulation
International cooperation and the effective transfer of information are paramount in addressing the global challenges posed by chloroparaffins (CPs). Due to their persistent, bioaccumulative, and toxic (PBT) properties, certain CPs, particularly short-chain chlorinated paraffins (SCCPs), have been recognized as persistent organic pollutants (POPs) requiring coordinated global action. This recognition has led to their inclusion in key international environmental agreements and fostered collaborative efforts among nations and scientific bodies.
A cornerstone of global CP regulation is the Stockholm Convention on Persistent Organic Pollutants . Short-chain chlorinated paraffins (SCCPs), defined as C10-C13 with a chlorine content greater than 48% by weight, were officially added to Annex A (elimination) of the Stockholm Convention in May 2017. nih.govcha.gov.twnih.gov This listing mandates signatory parties to ban or severely restrict the production and use of SCCPs, with limited specific exemptions. cha.gov.tw The Convention's Persistent Organic Pollutants Review Committee (POPRC) plays a crucial role by providing scientific and technical advice throughout the lifecycle management of POPs, from production to disposal. iisd.org
Building on the precedent set by SCCPs, medium-chain chlorinated paraffins (MCCPs), characterized by carbon chain lengths in the range C14-C17 and chlorination levels at or exceeding 45% chlorine by weight, have also been proposed for inclusion in Annex A of the Stockholm Convention, with a formal decision anticipated in 2025. nih.goviisd.org The POPRC has recommended their listing with a range of specified exemptions and a management strategy to disclose and phase down the production of MCCPs with chlorination levels below 45%. iisd.org
Beyond the Stockholm Convention, other international and regional initiatives contribute to the global regulatory landscape for CPs:
The United Nations Economic Commission for Europe (UNECE) Long-Range Transboundary Air Pollution (LRTAP) Convention , specifically its Aarhus Protocol on POPs, continues to track and monitor SCCPs. nih.gov
The Baltic Marine Environment Protection Commission (HELCOM) incorporated SCCPs into its Baltic Sea Action Plan in 2007, aiming to restrict the use of hazardous substances in the Baltic Sea region. nih.gov
The Organisation for Economic Co-operation and Development (OECD) has been involved in assessing CPs. For instance, the OECD reviewed long-chain chlorinated paraffins (LCCPs) in 2009, concluding they exhibited low toxicity and were not considered PBT substances. squarespace.comregulations.govregulations.gov The OECD has also facilitated discussions on risk reduction measures for SCCPs, particularly in applications like metalworking and leather finishing fluids. industrialchemicals.gov.au
Within the European Union, the Registration, Evaluation, Authorisation and Restriction of Chemicals (REACH) regulation heavily restricts SCCPs. petronaftco.com MCCPs are also registered under REACH and are identified on the European Chemicals Agency (ECHA) candidate list as PBT and very Persistent, very Bioaccumulative (vPvB) substances. norden.orgservice.gov.uk The EU has set a regulatory limit of 1500 mg/kg for SCCPs in consumer products and 1% in other CP formulations. nih.gov
In North America, the United States Environmental Protection Agency (US EPA) and Environment and Climate Change Canada have implemented a joint risk management strategy for SCCP control in the Great Lakes region. nih.gov The US EPA has listed SCCPs as Class 1 toxic chemical substances. cha.gov.tw Canada's Chemicals Management Plan also includes MCCPs in its phthalates substances grouping, with ongoing activities to monitor exposure and commercial use. defra.gov.uk
Information Transfer and Collaborative Research:
Effective global regulation relies heavily on the transfer of scientific data and regulatory experiences among countries. Mechanisms facilitating this include:
Development of Guidance Documents: The Stockholm Convention, in conjunction with the Basel Convention, has developed guidance documents for preparing SCCP inventories and for the environmentally sound management of wastes containing SCCPs. pops.intbasel.int These documents provide crucial information for national implementation.
International Conferences and Forums: International conferences, often co-organized by industry associations such as the Chlorinated Paraffins Industry Association (CPIA) and Euro Chlor, serve as vital platforms for networking, exchanging international regulatory updates, and discussing risk management issues. worldchlorine.org
Collaborative Research Initiatives: Collaborative research, particularly with developing countries, is actively encouraged to enhance the global capacity to meet the demands of the Stockholm Convention. nih.gov Research findings indicate that while global publication output on CPs is led by countries like China, Sweden, Canada, and Germany, contributions from developing nations are often a result of international collaborations. nih.gov
Addressing Analytical Challenges: A significant barrier to comprehensive global regulation and information transfer has been the lack of suitable and generally accepted reference materials for CPs, especially for longer-chained varieties. chloffin.eu To address this, initiatives like the Eurostars CHLOFFIN project, a collaboration between Chiron, Vrije Universiteit, and the European Commission's Joint Research Centre, were launched in 2019. This project aims to develop and deliver native and labelled congener standards and certified reference materials, thereby improving analytical capabilities essential for accurate monitoring and regulation. chloffin.eu
The table below illustrates the leading countries in chlorinated paraffin-related research publications, highlighting the global distribution of scientific contributions, which often underpins international regulatory efforts.
Table 1: Top Countries by Chlorinated Paraffin (B1166041) Research Publication Output (1916-2024) nih.gov
| Country | Number of Publications (n) | Percentage of Total (%) | Total Citations (n) |
| China | 556 | 43.3 | 12,007 |
| Sweden | 90 | 7.0 | - |
| Canada | 77 | 6.0 | - |
| Germany | 75 | 5.8 | - |
Note: This table is designed to be interactive in a digital format, allowing for sorting and additional data display.
The ongoing efforts in international cooperation and information transfer are critical for developing harmonized regulatory approaches, sharing best practices, and building scientific capacity to effectively manage the risks associated with chloroparaffins worldwide.
Development and Evaluation of Alternatives to Chloroparaffins
Identification and Mapping of Non-Chlorinated Lubricant Systems and Additives
The effort to replace chloroparaffins, particularly short-chain chlorinated paraffins (SCCPs), has led to the identification and development of a variety of non-chlorinated alternatives for lubricant systems and additives. These alternatives are sought to replicate the extreme pressure (EP) and anti-wear properties of chloroparaffins without their associated environmental and health concerns. The primary categories of these substitutes include oil-based wet lubricants with alternative EP components, dry lubricants, inorganic additives, and compounds containing sulfur and phosphorus.
Oil-Based Wet Lubricants with Extreme Pressure Components
Traditional oil-based wet lubricants have been reformulated to exclude chlorinated paraffins by incorporating alternative extreme pressure (EP) additives. These lubricants are typically based on mineral oils and are designed for demanding metalworking operations where high pressures and temperatures are encountered. mst.dk
Potential chemical alternatives for SCCPs in metalworking fluids include:
Mineral oils : These can be used alone or in combination with animal or vegetable oils. pops.int
Nitroalkanes pops.int
Alkyl phosphates pops.introadmaptozero.com
Sulfonated fatty acid esters pops.introadmaptozero.com
Synthetic polymeric esters : These have been investigated as potential substitutes and have shown to be adequate for less demanding metalworking operations. tribology.rs
The effectiveness of these lubricants depends on the ability of the EP additives to form a protective film on metal surfaces under high load conditions, preventing direct metal-to-metal contact and wear. lubrication.expert
Dry Lubricants (Water-Based Emulsions, Polymers)
Dry lubricants represent another class of alternatives to traditional oil-based systems containing chloroparaffins. These are typically applied to the metal surface and dried to form a solid lubricating film before the metalworking process begins. This category includes water-based emulsions and polymer-based lubricants. mst.dk
Water-based emulsions : These formulations can incorporate various EP additives and offer benefits such as improved cooling and reduced fire hazards.
Polymer-based lubricants : These can form a durable, low-friction film on the metal surface. Polyacrylate esters are one such example of alternative plasticizers that can be used. pops.int
Gas-based systems : Innovative techniques such as the use of supercritical CO2 have been developed as an alternative to traditional lubricants. pops.int
Inorganic Component Additives
A range of inorganic compounds can be used as additives in lubricant formulations to enhance their performance, often in conjunction with other organic additives. machinerylubrication.comtri-iso.com These additives can provide extreme pressure and anti-wear properties.
Examples of inorganic lubricant additives include:
Metallic nanoparticles : Silver, copper, nickel, molybdenum, and tungsten nanoparticles. proquest.com
Metal oxides : Copper(II) oxide (CuO), zinc oxide (ZnO), iron(II,III) oxide (Fe3O4), titanium dioxide (TiO2), zirconium dioxide (ZrO2), and aluminum oxide (Al2O3). proquest.com
Carbon nanomaterials : Fullerene, carbon quantum dots, carbon nanotubes, graphene, graphene oxides, graphite, and diamond. proquest.com
Other inorganic compounds : Metal sulfides (like molybdenum disulfide), rare-earth compounds, layered double hydroxides, clay minerals, hexagonal boron nitride, and black phosphorus have been investigated for their tribological properties. lubrication.expertproquest.com
Boron- and silicon-based compounds : For instance, phosphorous-boron-nitrogen compounds have been identified as potential alternatives. pops.int
Aluminum trihydroxide (ATH) : Often used with antimony trioxide. pops.int
Antimony trioxide pops.int
Sulfur- and Phosphorus-Containing Compounds
Sulfur- and phosphorus-containing compounds are among the most widely used and effective non-chlorinated EP additives. lubrication.expertresearchgate.net They function by reacting with metal surfaces at high temperatures and pressures to form a protective, sacrificial layer. lubesngreases.com
Sulfur-Based Additives :
Sulfurized fats and oils : Vegetable or animal fats and oils are reacted with sulfur. lubrication.expert
Organosulfur compounds : Examples include sulfurized olefins, dihydrocarbyl polysulfides, and benzotriazoles. lubrication.expertarkema.com
Inorganic sulfides : Molybdenum disulfide is a common example. lubrication.expert
Tertiary nonyl polysulfide (TNPS) pops.int
Overbased calcium sulfonates pops.int
Phosphorus-Based Additives :
Phosphate (B84403) esters : Such as tricresyl phosphate and trialkyl phosphates, are viable alternatives where a non-flammable plasticizer is needed. pops.intlubrication.expert
Thiophosphates : Zinc dialkyldithiophosphate (ZDDP) is a prominent example that also contains sulfur. lubrication.expert
Metal dithiophosphates : Molybdenum dithiophosphates are another example. lubrication.expert
These compounds can be used individually or in combination to achieve the desired performance characteristics in lubricant formulations. google.commachinerylubrication.com
Assessment of Performance and Environmental Safety of Substitutes
The evaluation of alternatives to chloroparaffins involves a dual assessment of their performance in lubrication applications and their environmental and health safety profiles. A key aspect of this assessment is the consideration of other chlorinated paraffins, such as medium- and long-chain variants, as substitutes for the more restricted short-chain chloroparaffins.
Evaluation of Medium-Chain and Long-Chain Chloroparaffins as Substitutes for Short-Chain Chloroparaffins
Medium-chain chlorinated paraffins (MCCPs) and long-chain chlorinated paraffins (LCCPs) have been widely used as alternatives to short-chain chlorinated paraffins (SCCPs) in various applications, including lubricants and metalworking fluids. epa.govpops.int
Performance: From a technical standpoint, MCCPs and LCCPs can often provide comparable performance to SCCPs in terms of their function as plasticizers and flame retardants, as well as their extreme pressure properties in lubricants. epa.gov LCCPs, in particular, have been noted as potential alternatives in more demanding metalworking applications. epa.gov
Environmental and Safety Assessment: While MCCPs and LCCPs have been adopted as replacements for SCCPs, their environmental and health profiles are also under scrutiny.
Persistence and Bioaccumulation : Like SCCPs, both MCCPs and LCCPs are persistent in the environment. epa.gov MCCPs have been found to be toxic to aquatic organisms and are suspected to be persistent. unifr.chacs.orgfoodpackagingforum.org LCCPs are also expected to be persistent and bioaccumulative based on their physicochemical properties. epa.gov Recent studies indicate that MCCPs and LCCPs possess persistence, bioaccumulation, and long-range transport potential similar to SCCPs. researchgate.net
Toxicity : The toxicity of MCCPs and LCCPs may appear lower than SCCPs due to their lower water solubility and bioavailability; however, their toxicological profiles are not as well-characterized. epa.gov Some research suggests that the toxicity of MCCPs and LCCPs, especially those with high chlorine content, is comparable to that of SCCPs. researchgate.net MCCPs are of growing concern, with some studies showing increasing concentration trends in the environment over time. unifr.chacs.orgfoodpackagingforum.org
Regulatory Status : The increasing production and use of MCCPs and LCCPs as alternatives to the now-regulated SCCPs is a point of concern. acs.org The global production of MCCPs is suspected to be significantly higher than that of SCCPs and LCCPs, leading to higher environmental concentrations. unifr.chacs.org This has led to calls for regulatory actions to be considered for MCCPs. foodpackagingforum.org
The table below summarizes some of the key properties and findings related to the use of MCCPs and LCCPs as substitutes for SCCPs.
| Property | Short-Chain Chloroparaffins (SCCPs) | Medium-Chain Chloroparaffins (MCCPs) | Long-Chain Chloroparaffins (LCCPs) |
| Carbon Chain Length | C10-13 | C14-17 | C18+ |
| Primary Use as Substitute | - | Substitute for SCCPs in many applications. epa.gov | Substitute for SCCPs, particularly in demanding metalworking. epa.gov |
| Persistence | Persistent. epa.gov | Considered persistent. unifr.chacs.orgresearchgate.net | Considered persistent. epa.govresearchgate.net |
| Bioaccumulation | Bioaccumulative. epa.gov | Potential for bioaccumulation. researchgate.netresearchgate.net | Potential for bioaccumulation, especially for C<20. epa.govresearchgate.net |
| Toxicity | Toxic to aquatic organisms at low concentrations. epa.gov | Toxic to the aquatic environment. unifr.chacs.orgfoodpackagingforum.org Toxicity may be comparable to SCCPs. researchgate.net | Toxicity not as well-characterized, may appear lower due to lower bioavailability. epa.gov |
| Environmental Occurrence | Found worldwide in the environment, wildlife, and humans. epa.gov | Environmental concentrations are often higher than SCCPs and show increasing trends. unifr.chacs.org | Found in environmental media and biota. epa.gov |
| Regulatory Concern | Listed for elimination under the Stockholm Convention. greenpolicyplatform.org | Growing concern, with calls for regulatory action. unifr.chacs.orgfoodpackagingforum.org | Under evaluation by environmental agencies. epa.gov |
The substitution of SCCPs with MCCPs and LCCPs is therefore not a straightforward solution, as these longer-chain analogues also exhibit properties of environmental concern.
Analysis of Phosphate Esters and Other Chemical Alternatives
The search for viable alternatives to chloroparaffins has led to the investigation of several chemical classes, with phosphate esters emerging as prominent candidates in numerous applications. These compounds are valued for their flame retardant and plasticizing properties, making them suitable replacements in industries such as textiles, furniture, and electronics. nih.gov Phosphate esters are organic compounds derived from phosphoric acid and alcohols and are noted for their compatibility with diverse polymers, high ignition temperatures, and oxidation stability. nih.gov Their versatility allows them to function as wetting agents, emulsifiers, lubricants, cleaning agents, and corrosion inhibitors. nih.gov
In metalworking fluids, phosphate esters provide extreme pressure (EP) functionality and can be synergistic with sulfurized additives. wordpress.com Their surface-active nature also allows them to contribute to the emulsification package, potentially reducing raw material costs. wordpress.com
Beyond phosphate esters, a range of other chemical alternatives have been identified for specific uses:
Sulfonated Fatty-Acid Esters: These anionic surfactants, often derived from vegetable oils, are recognized for good washing and foaming properties, high biological degradability, and low acute toxicity. semanticscholar.org They are considered for applications in detergents, cosmetics, and as auxiliary agents in leather, fiber, and plastics production. semanticscholar.org
Natural and Synthetic Oils: In the leather industry, natural animal oils (from beef tallow), vegetable oils (corn, soy, palm), and mineral oils are used as substitutes in fatliquoring agents to replace oils lost during tanning. acs.org Synthetic polymeric esters are also being investigated as replacements for chlorinated paraffins in neat oil formulations for metalworking operations. tribology.rs
Polyacrylic Esters and Other Compounds: For paints and coatings, alternatives include polyacrylic esters and diisobutyrate. epa.gov In applications requiring flame retardancy, boron- and silicon-based compounds are also considered potential substitutes. yale.edu
The selection of an alternative is highly dependent on the specific industrial application, as outlined in the table below.
Table 1: Chemical Alternatives to Chloroparaffins in Various Industrial Applications
| Application | Alternative Chemical(s) | Key Function(s) |
|---|---|---|
| Metalworking Fluids | Phosphate Esters, Sulfonated Fatty-Acid Esters, Alkanol Amides, Isopropyl Oleate | Extreme Pressure Additive, Lubricant |
| Paints & Coatings | Polyacrylic Esters, Diisobutyrate, Phosphates | Plasticizer, Flame Retardant |
| Leather Production | Natural Animal Oils, Vegetable Oils, Mineral Oils | Fatliquoring Agent |
| Plastics/PVC | Phosphate Esters, Phthalate Esters | Plasticizer, Flame Retardant |
| Rubber | Phosphate Esters (e.g., Cresyl Diphenyl Phosphate, Tricresyl Phosphate) | Flame Retardant, Plasticizer |
| Adhesives & Sealants | Phosphate Esters, Adipates, Benzoates | Plasticizer, Flame Retardant |
Comparative Ecotoxicological and Human Health Risk Assessments of Alternatives
While chemical alternatives to chloroparaffins offer a path away from the persistence and bioaccumulation issues associated with short-chain chlorinated paraffins (SCCPs), a thorough evaluation of their own environmental and health risks is critical.
Phosphate Esters (Organophosphorus Flame Retardants - OPFRs)
Organophosphate flame retardants (OPFRs) are now widespread in the environment and have been detected in indoor air and dust, leading to human exposure through inhalation and ingestion. mdpi.com Some OPFRs, including tris(2-chloroethyl) phosphate (TCEP), tris(1-chloro-2-propyl) phosphate (TCIPP), and tris(1,3-dichloro-2-propyl) phosphate (TDCIPP), have raised concerns due to their potential for persistence, bioaccumulation, and adverse health effects. nih.gov Exposure to certain OPFRs may be linked to kidney toxicity, neurotoxicity, reproductive toxicity, carcinogenicity, and endocrine disruption. mdpi.com
Ecotoxicological studies have been conducted to establish environmental risk limits for several phosphate esters in water, soil, and sediment. rivm.nl For many of these compounds, concentrations in surface water are generally low, although triphenyl phosphate (TPP) levels have occasionally been found to exceed the Maximum Permissible Concentration (MPC). rivm.nl
Sulfonated Fatty Acid Esters
Methyl ester sulfonates (MES), derived from sources like palm oil, are generally considered to have a more favorable ecotoxicological profile. Studies show they are readily biodegradable, with toxicity to aquatic organisms like green algae decreasing as the carbon chain length gets shorter. researchgate.net For instance, C12 and C14 MES were found to be practically non-toxic to the green algae Pseudokirchneriella subcapitata. researchgate.net The toxicity of MES is generally considered low compared to other surfactants like linear alkylbenzene sulfonate (LAS). jseejournal.com
Polyacrylic Esters (Acrylic Monomers)
Table 2: Comparative Health and Environmental Risk Profile of Chloroparaffin Alternatives
| Alternative Class | Human Health Concerns | Ecotoxicological Concerns |
|---|---|---|
| Phosphate Esters (OPFRs) | Potential for neurotoxicity, reproductive toxicity, carcinogenicity, endocrine disruption. mdpi.com | Some compounds show persistence and bioaccumulation potential; toxic to aquatic life. nih.gov |
| Sulfonated Fatty-Acid Esters | Generally low acute toxicity and good skin compatibility. semanticscholar.org | Readily biodegradable; toxicity to algae increases with carbon chain length but generally low. researchgate.net |
| Polyacrylic Esters | Toxicity primarily associated with residual volatile monomers (irritation, sensitization). nih.govfree.fr | Polymers have low toxicity, but residual monomers can be harmful to aquatic organisms. oekotoxzentrum.chresearchgate.net |
| Natural Oils (Animal/Vegetable) | Low risk in typical industrial use, though processing additives may pose risks. | Generally biodegradable and low ecotoxicity. |
Reformulation Challenges and Technical Feasibility in Industrial Applications
Replacing chloroparaffins is not a simple one-for-one substitution. It often necessitates a complete reformulation of the product, presenting significant technical and economic challenges. mst.dk Chlorinated paraffins are multifunctional, effective in a wide range of conditions, and cost-efficient, making them difficult to replace. mst.dkresearchgate.net
In metalworking fluids , substituting chlorinated paraffins requires a deep understanding of the specific application to find an alternative lubrication chemistry that works. researchgate.net For heavy-duty processes like forming stainless steel and titanium, technically satisfactory non-chlorinated alternatives have been historically difficult to find. mst.dk The performance of alternatives like long-chain chlorinated paraffins (LCCPs) can be inferior in aspects such as chlorine release, and developing new substitutes is a time-intensive process. pops.int For example, a full transition to a new metalworking fluid can take years, encompassing the development of the base substance, formulation adjustments, and quality confirmation by end-users. pops.int
For polyvinyl chloride (PVC) , where chloroparaffins act as secondary plasticizers and flame retardants, finding an alternative that provides the same balance of properties at a low cost is a major hurdle.
In paints and coatings , chloroparaffins improve flexibility, adhesion, and film formation. nbinno.com Any substitute must be compatible with a wide array of resins and binders (like vinyl copolymers and acrylics) and must not negatively impact final properties such as gloss and leveling. nbinno.com The transition may involve replacing the entire paint system, for example, moving from a plasticized paint to an epoxy-based one to eliminate the need for such additives. pops.int
Key challenges across industries include:
Performance Matching: Alternatives must replicate the extreme pressure, anti-wear, and thermal stability properties of chloroparaffins in demanding applications.
Formulation Stability: The new components must be soluble and stable within the product concentrate, which can be difficult, especially for water-based synthetic and semi-synthetic fluids. lubesngreases.com
Cost-Effectiveness: Chlorinated paraffins are inexpensive, and alternatives can significantly increase formulation costs. mst.dk
Material Compatibility: Lubricants and plasticizers must not cause corrosion or degradation of materials they come into contact with, including plastics, rubbers, and coatings. mst.dk
Development of Alternative Industrial Processes (e.g., Supercritical CO2 Systems in Metalworking)
Beyond chemical substitution, modifying industrial processes can eliminate the need for this compound-based products. A leading example is the use of supercritical carbon dioxide (scCO₂) as a metalworking fluid. tapping-torque-test.com
Carbon dioxide becomes a supercritical fluid above its critical temperature and pressure, exhibiting properties of both a liquid and a gas. masscnctech.com This state allows it to act as a solvent with high diffusivity, enabling it to penetrate the tool-workpiece interface more effectively than traditional fluids. airliquide.comsfe-process.com
The scCO₂ system offers several performance and environmental advantages:
Enhanced Cooling and Lubrication: The rapid expansion of scCO₂ at the nozzle creates a cooling effect (cryogenic temperatures), while its unique state allows for the delivery of nano-sized droplets of lubricant deep into the cutting zone. tapping-torque-test.comairliquide.com This leads to more effective heat removal compared to conventional aqueous fluids. daneshyari.com
Improved Machining Performance: Studies have shown that using scCO₂ can significantly increase tool life (up to three or four times) and allow for higher material removal rates (two to five times faster) compared to conventional emulsion-based fluids. airliquide.comulprospector.com It also results in better surface finishes and virtually burr-free parts. fusioncoolant.com
Reduced Environmental and Health Risks: This technology significantly reduces or eliminates the use of oil-based lubricants, thereby avoiding the health risks to machinists from fluid aerosols and skin contact. tapping-torque-test.comairliquide.com The CO₂ used is often a recycled waste product from other industrial processes, improving the carbon life cycle footprint. ulprospector.com The resulting metal chips are clean and oil-free, making them easier to recycle. airliquide.com
Fire Safety: Unlike oil-based lubricants, which can pose a significant fire hazard in unattended "lights-out" manufacturing, scCO₂ acts as a fire suppressant. fusioncoolant.com
While retrofitting machine tools is necessary, particularly to replace rotary joints to handle the highly mobile scCO₂, the technology can be integrated into existing systems and is suitable for machining a wide range of metals, including ferrous alloys, aluminum, and titanium. masscnctech.comulprospector.com
Table 3: Performance Comparison of Supercritical CO₂ vs. Conventional Metalworking Fluids
| Performance Metric | Conventional Fluids (e.g., Oil/Water Emulsions) | Supercritical CO₂ (scCO₂) System |
|---|---|---|
| Cooling Mechanism | Convective heat transfer by fluid flood | Cryogenic cooling from rapid expansion of CO₂ |
| Lubrication Delivery | Fluid jet/flood | Penetration of nano-sized lubricant droplets into cutting zone |
| Tool Life | Baseline | Up to 3-4x increase airliquide.comulprospector.com |
| Machining Speed | Baseline | 2-5x increase airliquide.com |
| Worker Health | Risks from aerosol inhalation and dermal contact | Eliminates exposure to harmful fluid aerosols |
| Environmental Impact | Oily waste, contaminated water, difficult chip recycling | Uses recycled CO₂, produces clean/recyclable chips, no polluted wastewater airliquide.com |
| Fire Risk | High, especially with oil-based fluids | None; CO₂ acts as a fire suppressant fusioncoolant.com |
Structure Activity Relationships and Predictive Modeling for Chloroparaffins
Quantitative Structure-Activity Relationship (QSAR) and Structure-Activity Relationship (SAR) Models
QSAR and SAR models play a significant role in assessing chloroparaffins by correlating their molecular descriptors with various endpoints. These models are particularly valuable for predicting properties that are difficult or costly to determine experimentally, such as reaction rates with atmospheric oxidants or aquatic toxicity acs.orgresearchgate.netacs.orgnih.gov.
Prediction of Environmental Fate Endpoints (e.g., Atmospheric Half-Lives, Degradation Rates, Persistence)
QSAR models have been developed to predict the environmental fate of chloroparaffins, particularly their persistence in the atmosphere. For short-chain chlorinated paraffins (SCCPs), QSAR models have been developed to predict their reaction rate constants with gaseous hydroxyl radicals (kOH), a key factor determining atmospheric half-lives researchgate.netacs.orgnih.govcapes.gov.br. A negative correlation has been observed between log kOH and the percentage of chlorine substitutions (Cl%), suggesting that higher chlorination can influence atmospheric degradation rates researchgate.netacs.orgnih.govcapes.gov.br.
Atmospheric half-lives for SCCPs have been calculated, with some values exceeding the screening criterion of 2 days, ranging from 1.9 to 7.2 days, indicating their potential for persistence in the atmosphere pops.int. For MCCPs, predicted atmospheric half-lives for some modeled constituents are around 2 days, though these predictions are noted to have limitations due to the restricted range of relevant structures in the QSAR training sets pops.int.
Prediction of Ecotoxicity (e.g., Acute Toxicity to Aquatic Organisms)
QSAR models have been developed to predict the acute aquatic toxicity of chlorinated alkanes, including some chloroparaffins, to fish and Daphnia magna acs.orgnih.govnih.gov. Strong correlations exist between acute in vitro toxicity and hydrophobicity, as modeled by the calculated log Kow (octanol-water partition coefficient) acs.orgnih.gov. A QSAR model for predicting in vivo acute toxicity to fish has been developed based on in vitro data and in silico log Kow values acs.orgnih.gov. This model is applicable to chlorinated alkanes with up to 10 carbon atoms and up to eight chlorine atoms, with log Kow values ranging from 1.71 to 5.70 acs.orgnih.gov.
For MCCPs (C14–17, 52% Cl wt), a 48-hour EC50 of 0.0059 mg/L was measured for Daphnia magna, with a 21-day No-Observed-Effect Concentration (NOEC) of 0.0087 mg/L pops.int. Long-chain chlorinated paraffins (LCCPs) with C>20 are generally not considered toxic to aquatic organisms based on available data service.gov.uk.
Prediction of Human Health Effects
While the provided search results indicate that MCCPs are detected in human breast milk and other tissues, and are estimated to have a long half-life in humans, specific QSAR models directly predicting human health effects of chloroparaffins are not extensively detailed pops.int. Research highlights the need for further systematic assessment of health risks of CP structural analogues, focusing on the influence of functional groups on toxicities nih.gov. The complexity of chloroparaffin mixtures and the presence of numerous congeners pose challenges for comprehensive human health risk assessment nih.gov.
Influence of Molecular Descriptors on Environmental and Biological Behavior
The environmental and biological behavior of chloroparaffins are significantly influenced by their molecular descriptors, primarily carbon chain length, branching, and the degree and position of chlorination atamankimya.comnih.govscies.org.
Carbon Chain Length and Branching
Chloroparaffins are classified by carbon chain length (SCCPs C10–13, MCCPs C14–17, LCCPs C≥18), which profoundly affects their physicochemical properties and, consequently, their environmental fate and biological interactions atamankimya.comresearchgate.neteuropa.euacs.org.
Biological Behavior: The bioaccumulation potential of chlorinated paraffins can be influenced by chain length. Data suggest that constituents with carbon chains longer than C14 with chlorination above 50% wt may have significant bioaccumulation potential in fish pops.int. All tested substances showed long depuration half-lives, consistent with a bioconcentration factor exceeding 5,000 L/kg pops.int. The accumulation potential of MCCPs may decrease with increasing carbon chain length, though some predictions indicate an opposite trend with chlorine content europa.eu.
Degree and Position of Chlorination
The degree and position of chlorination are critical molecular descriptors influencing the reactivity and partitioning behavior of chloroparaffins.
Degree of Chlorination: The percentage of chlorine substitutions (Cl%) negatively correlates with the reaction rate constant with hydroxyl radicals (log kOH), implying that higher chlorination can lead to increased atmospheric persistence researchgate.netacs.orgnih.govcapes.gov.br. Degradability generally reduces as the number of chlorine atoms per molecule increases pops.int.
Position of Chlorination: Individual congeners are predicted to have quite different reactivity with hydroxyl radicals, with congeners possessing 1,1-dichloro-substitution and adjacent unsubstituted positions on the n-alkane chains exhibiting shorter atmospheric oxidation half-lives capes.gov.br. The positional selectivity of the free-radical chlorination reaction is low, leading to a vast number of congeners and isomers with varying chlorination patterns, which in turn affects their intermolecular interaction properties and partitioning behavior nih.govacs.org.
Data Tables
Table 1: Predicted Atmospheric Half-Lives for Chloroparaffins
| This compound Type | Description | Predicted Atmospheric Half-Life | Reference |
| SCCPs | Calculated from reaction rate with hydroxyl radicals | 1.9–7.2 days | pops.int |
| MCCPs | Two modeled constituents (caution advised due to limited QSAR training set) | Around 2 days | pops.int |
Table 2: Ecotoxicity Data for Chloroparaffins to Aquatic Organisms
| Organism | This compound Type (Details) | Endpoint | Value | Reference |
| Daphnia magna | C14–17 chlorinated n-alkane, 52% Cl wt | 48-h EC50 | 0.0059 mg/L | pops.int |
| Daphnia magna | C14–17 chlorinated n-alkane, 52% Cl wt | 21-day NOEC | 0.0087 mg/L | pops.int |
| Fish | Chlorinated alkanes (C≤10, Cl≤8) | Acute Toxicity | Correlated with log Kow (r²=0.758) | acs.orgnih.gov |
Stereochemistry and Constitutional Isomerism
Chloroparaffins are not single compounds but rather intricate mixtures containing thousands of homologues and isomers, a complexity that poses challenges for their comprehensive analysis. wikipedia.org The structural diversity within CPs arises from both constitutional isomerism and stereoisomerism.
Constitutional Isomerism: Constitutional isomers, also known as structural isomers, share the same molecular formula but differ in the sequence of their atomic bonding or connectivity. youtube.comscribd.comlabster.com For chloroparaffins, the position of chlorine atoms along the alkane chain can vary significantly, leading to a vast number of constitutional isomers for a given carbon chain length and chlorination degree. The number of distinct structural isomers increases substantially with both the chain length and the extent of chlorination. researchgate.net Research efforts have focused on the synthesis of constitutionally defined CP standards to aid in their analysis. ntnu.no
Stereoisomerism: Stereoisomers, in contrast to constitutional isomers, possess the same atomic connectivity but exhibit different three-dimensional arrangements of their atoms in space. youtube.comscribd.comlabster.com This category includes enantiomers and diastereomers. Enantiomers are non-superimposable mirror images of each other, while diastereomers are stereoisomers that are not mirror images. youtube.comscribd.com The presence of multiple chiral centers, which are tetrahedral atoms bonded to four different groups, further contributes to the stereochemical complexity of chloroparaffins. Studies have investigated the stereochemistry of isomer mixtures, for instance, those obtained after the dichlorination of alkenes. ntnu.no The immense number of possible stereoisomers, even for a single congener group, underscores the analytical challenges in fully characterizing these mixtures. For example, in the context of predicting partition coefficients, models have been applied to 1000 randomly generated isomers for SCCP congener groups (C10–C13, Cl2–Cl14), illustrating the vast isomeric space. acs.org
Computational Chemistry and In Silico Approaches for Mechanistic Understanding
Computational chemistry and in silico approaches have become indispensable tools for elucidating the mechanistic understanding of chloroparaffins, particularly given their complex nature and the challenges associated with experimental studies of individual congeners.
Density Functional Theory (DFT): DFT methods are widely employed to predict various properties and reaction pathways of CPs. For instance, DFT has been utilized to predict the reaction rate constants (kOH) of SCCPs with gaseous hydroxyl radicals (·OH), a critical parameter for assessing their persistence in the atmosphere. acs.orgnih.gov The M06-2X/6-311+G(3df,2pd)//B3LYP/6-311+G(d,p) method has been identified as a time-effective approach for predicting kOH values for polychlorinated alkanes. acs.orgnih.gov
Metabolic Mechanism Studies: Beyond atmospheric fate, computational methods contribute to understanding the biotransformation of CPs. DFT has been applied to explore the metabolic mechanisms and kinetics of SCCPs by cytochrome P450 enzymes (CYPs). Using 1-chlorodecane (B1663957) as a model SCCP, theoretical insights have been gained into hydroxylation pathways, suggesting that certain metabolites could exhibit higher bioaccumulation and carcinogenicity. researchgate.net This type of theoretical analysis provides crucial information on the metabolic fate of SCCPs in biological systems.
In Silico Screening and Molecular Interactions: In silico screening of chemical inventories has played a role in identifying CPs as emerging pollutants. acs.org Furthermore, computational approaches, including molecular docking, have been used to investigate the molecular interactions of persistent organic pollutants (POPs), such as SCCPs, with biological targets like the estrogen receptor alpha (ERα). These studies have indicated strong interactions between SCCPs and ERα protein, contributing to a deeper understanding of their potential biological effects. nih.gov
Machine Learning and Quantitative Structure-Biodegradability Relationships (QSBR): The development of machine learning (ML) based quantitative structure-biodegradability relationship (QSBR) models offers a promising avenue for predicting the biodegradability of chlorinated compounds. These in silico models aim to identify structural features that influence biodegradability, thereby saving significant time and resources compared to traditional laboratory experimentation. chemrxiv.org ML-assisted multiscale modeling strategies also combine low-cost ML models with molecular dynamics (MD) simulations to predict the mechanical properties of materials from the molecular structures of polymers, including those incorporating chlorinated paraffin (B1166041) auxiliary plasticizers. aip.org
Integration of QSAR Models into Risk Assessment Frameworks
Quantitative Structure-Activity Relationship (QSAR) models serve as powerful tools that establish mathematical relationships between the chemical structure of a compound and its various properties or activities. researchgate.net The integration of QSAR models into risk assessment frameworks is crucial for efficiently evaluating the potential environmental and health implications of a vast number of chemicals, including complex mixtures like chloroparaffins.
QSAR Model Development for Chloroparaffins: QSAR models have been developed to predict specific properties of CPs that are relevant for risk assessment. For instance, QSAR models for SCCPs have been developed to predict their reaction rate constants with hydroxyl radicals (kOH). These models have revealed a negative correlation between log kOH and the percentage of chlorine substitutions, providing insights into their atmospheric persistence. acs.orgnih.gov
Prediction of Physicochemical Properties: A significant application of QSAR models for CPs involves the prediction of key physicochemical properties, such as partition coefficients. Fragment contribution models (FCMs), trained with quantum chemically based methods like COSMO-RS, have been developed to predict octanol-water (Kow), air-water (Kaw), and octanol-air (Koa) partition coefficients for SCCP congeners. researchgate.netacs.orgresearchgate.net These predicted partition coefficients are then utilized to evaluate the bioaccumulation potential of different SCCP congener groups, which is a critical aspect of environmental risk assessment. researchgate.netacs.org
Role in Regulatory Contexts: The development of in silico models for toxicology endpoints, including those for chlorinated alkanes as disinfection by-products, is an active area of research aiming to address data gaps and provide predictive insights for risk assessment. researchgate.net The integration of QSAR models facilitates the grouping of substances and the development of predictive computational tools, which are essential for the systematic consideration of a large number of chemicals required by legislative mandates globally. uu.nl Guidance documents, such as those from the OECD, provide frameworks for the validation of QSAR models, ensuring their reliability and suitability for assessment purposes. acs.org
Applicability and Limitations: While QSAR models offer considerable advantages, it is imperative to evaluate their applicability domain (AD) to ensure their suitability for a given assessment. The AD defines the structural and physicochemical space for which the model's predictions are reliable. For some properties, such as atmospheric reactivity, biodegradation, and octanol-air partitioning, QSAR models may have limited AD coverage, particularly for ionizable organic chemicals. researchgate.net Despite these limitations, QSARs remain vital for providing data for environmental risk assessments, as demonstrated in the assessment of LCCPs, which considers properties like persistence, bioaccumulation, and toxicity using standard models and available data. service.gov.uk
Emerging Research Frontiers and Knowledge Gaps in Chloroparaffin Studies
Understudied Chloroparaffin Sub-classes and Congeners
The complexity of CP mixtures, comprising thousands of stereoisomers, presents substantial analytical difficulties that hinder congener-specific analysis and limit comprehensive research into their environmental composition nih.gov. While short-chain chlorinated paraffins (SCCPs) have been extensively studied and regulated under the Stockholm Convention, other CP sub-classes and specific congeners remain under-investigated.
Long-Chain Chloroparaffins (LCCPs): Bioaccumulation and Toxicity in Diverse Food Webs
Long-chain chlorinated paraffins (LCCPs), defined by carbon chain lengths of C18-C30, have received considerably less attention compared to SCCPs, despite exhibiting similar toxicity nih.govresearchgate.netkab.ac.ugfrontiersin.org. This disparity in research focus represents a significant knowledge gap. Future research must prioritize studying LCCP bioaccumulation and toxicity across diverse food webs, with a particular emphasis on aquatic species and the development of effective toxicological models nih.govresearchgate.netkab.ac.ugfrontiersin.org.
LCCPs have demonstrated global distribution, with their presence detected even in remote Arctic environments, indicating their long-range transport potential acs.org. Despite this, the global fate and cycling of LCCPs remain largely unclear acs.org. Recent findings have identified LCCPs in foodstuffs from China, contributing between 9% and 28% of the total CP mass in various food categories researchgate.net. Studies also highlight the toxic potential of LCCPs and their occurrence in human samples, food, and wildlife researchgate.net. However, inconsistent results regarding the biomagnification and trophic magnification of CPs, including LCCPs, underscore the scarce knowledge on species-specific bioaccumulation and biotransformation mdpi.com. The precise effects of carbon chain length and chlorination degree on the bioaccumulation and tissue distribution of LCCPs are still not well understood mdpi.com. Furthermore, analytical challenges, primarily due to the lack of suitable and specific standards, impede accurate quantification and comprehensive research on LCCPs pops.intresearchgate.net.
Interactive Data Table 1: Research Focus on this compound Sub-classes (1916-2024) (Note: In a real interactive article, this table would allow sorting and filtering)
| CP Sub-class | Research Attention Level (Relative) | Key Research Gaps |
| SCCPs | High | Degradation mechanisms, regional monitoring chemrxiv.orgdntb.gov.ua |
| MCCPs | Medium | Bioaccumulation, toxicity, and environmental fate compared to SCCPs nih.govfrontiersin.orgmdpi.com |
| LCCPs | Low | Bioaccumulation, toxicity in diverse food webs, global fate and cycling, analytical standards nih.govresearchgate.netkab.ac.ugfrontiersin.orgacs.orgresearchgate.netmdpi.comresearchgate.net |
Congener-Specific Research
The inherent complexity of CP mixtures, which can contain thousands of constitutional and stereoisomers, significantly complicates congener-specific analysis nih.govacs.org. This analytical challenge limits the ability to thoroughly investigate the precise composition of CPs in environmental samples nih.gov. A critical knowledge gap exists concerning the influence of chain length, chlorination degree, constitution, and stereochemistry on the tissue distribution, bioaccumulation, and biotransformation of individual CP congeners mdpi.comresearchgate.net.
Currently, analytical standards for individual congeners and certified reference materials are largely unavailable, posing a major hurdle for accurate congener-specific quantification pops.int. While gas chromatography coupled with electron capture negative ionization mass spectrometry (GC/ECNI-MS) remains a common technique, novel approaches such as high-resolution time-of-flight mass spectrometry (TOF-MS) and Orbitrap technologies are emerging and are expected to significantly improve the detection, group separation, and quantification of CP homologues pops.int. Despite some studies providing congener profiles for SCCPs and MCCPs in specific matrices like cooking oils and food simulants, revealing variations in predominant congeners based on chain length and chlorination degree, comprehensive congener-specific data for LCCPs and other less-studied CPs are still lacking researchgate.net.
Research on Structural Analogues and Transformation Products
Beyond the parent CP compounds, their structural analogues and transformation products represent an emerging frontier of research, with substantial knowledge gaps acs.orgnih.gov. These analogues can originate as impurities in commercial CP products or be formed through biotic and abiotic transformation processes in the environment acs.orgnih.gov. Research on these compounds is currently limited compared to CPs themselves acs.org. A key unknown is the influence of the unique functional groups present in these analogues on their environmental behaviors acs.org. Furthermore, reliable analytical standards for their quantification are largely absent acs.org. Preliminary findings suggest that the toxicities of these structural analogues can be higher than those of the parent CPs due to the presence of these distinct functional groups acs.orgnih.gov. Therefore, a systematic assessment of the environmental fate and health risks associated with CP structural analogues is urgently needed acs.orgnih.gov.
Chlorinated Olefins (COs)
Chlorinated olefins (COs) are a significant class of CP structural analogues. They have been identified as impurities in commercial CP products, such as CP-42, CP-52, and CP-70, with up to 113 unsaturated CO congeners detected, contributing mass fraction ratios ranging from 1.9% to 11.8% acs.orgnih.gov. COs also form as thermal transformation products of CPs through hydrogen chloride (HCl) elimination, which can occur under heat or in the presence of reactive metal surfaces researchgate.netuzh.ch. Additionally, COs can be inadvertently generated during the mass spectrometry analysis of CPs due to in-source formation researchgate.netuzh.ch.
Despite their prevalence, the exposure to these CP transformation products, including COs, remains less studied uzh.ch. Analytical challenges arise from the spectral interferences between CPs and COs, necessitating specific analytical approaches researchgate.net. Advanced techniques like liquid chromatography coupled with atmospheric pressure chemical ionization and Orbitrap mass spectrometry (LC-APCI-Orbitrap-MS) have been successfully employed to study CP and CO homologues in plastic materials, revealing the co-occurrence of CPs with chlorinated mono-, di-, and tri-olefins (COs, CdiOs, and CtriOs) acs.orguzh.ch. Mathematical deconvolution procedures are also utilized to resolve these complex mass spectra and obtain non-interfered data for CPs, COs, and CdiOs lib4ri.ch.
Interactive Data Table 2: Occurrence of Chlorinated Olefins (COs) in Commercial CP Products (Note: In a real interactive article, this table would allow sorting and filtering)
| Commercial CP Product | Number of CO Congeners Identified | Mass Fraction Ratio of COs (%) |
| CP-42 | Up to 113 | 1.9 – 11.8 acs.orgnih.gov |
| CP-52 | Up to 113 | 1.9 – 11.8 acs.orgnih.gov |
| CP-70 | Up to 113 | 1.9 – 11.8 acs.orgnih.gov |
Hydroxylated Chloroparaffins (OH-CPs)
Hydroxylated chloroparaffins (OH-CPs) are another class of structural analogues formed through biotic and abiotic transformation pathways of CPs, notably hydroxylation acs.orgnih.gov. These hydroxylated transformation products have been recently identified, highlighting an emerging area of study lib4ri.ch. Biotransformation of CPs can lead to the formation of OH-CPs through hydrolytic dechlorination into multi-alcohols and oxidation into ketones and carboxylic acids chiron.no.
Specific microbial enzymes, such as the bacterial dehalogenase LinB from Sphingobium indicum, have been shown to convert SCCPs into mono- and di-hydroxylated transformation products lib4ri.ch. In vitro studies using liver microsomes have further confirmed the P450-dependent biotransformation of SCCPs, demonstrating that hydroxylation can occur at both sp3 C-H and C-Cl bonds chiron.no. While some early research suggested that most transformation products in human serum might originate from commercial mixtures rather than human metabolism, increasing evidence indicates that CPs can be extensively metabolized by liver fractions researchgate.net. For instance, over 399 oxygen-containing CPs (CPOxs), which include OH-CPs, have been detected in human serum samples, with concentrations comparable to those of MCCPs researchgate.net.
Sulfonated Chloroparaffins (S-CPs)
Sulfonated chloroparaffins (S-CPs) represent another category of CP structural analogues that warrant further investigation. S-CPs have been identified as impurities within commercial CP products acs.orgnih.govresearchgate.net. Moreover, they are generated through the biotic and abiotic transformation of CPs, with sulfation being a recognized pathway acs.orgnih.gov.
Research has revealed the presence of more than 70 distinct types of sulfur-containing CPs (S-CPs) in serum samples collected from the general Chinese population researchgate.net. Furthermore, studies involving rice cells exposed to SCCPs have identified various sulfated metabolites, including some that are monohydroxylated sulfated metabolites nih.gov. This indicates that sulfation is a potential biotransformation pathway for CP congeners in biological systems researchgate.net. The detection of these compounds in environmental and biological matrices underscores the need for more focused research into their environmental fate, toxicological profiles, and the mechanisms of their formation and degradation.
Global Monitoring Data Gaps and Regional Studies (e.g., Developing Countries)
Significant data gaps exist in the global monitoring of chloroparaffins, particularly in regions outside of China and European countries. researchgate.netacs.org While CPs are ubiquitous environmental pollutants detected in all 53 countries surveyed for human milk samples, with concentrations ranging from 23 to 700 ng/g lipid, comprehensive biomonitoring and exposure data are scarce for many parts of the world. researchgate.netacs.orgnih.gov
Studies have shown that industrial areas, particularly those with high CP usage, exhibit elevated levels of CPs in sediments and soil. researchgate.net However, a systematic assessment of releases from the thousands of sites where CPs are used in high volumes, such as in metalworking fluids or lubricants, has not been conducted. researchgate.net This lack of comprehensive data is particularly pronounced in developing countries, which often lack the analytical capacity and waste management infrastructure to adequately monitor and manage CP contamination. researchgate.netresearchgate.net For instance, despite relatively high concentrations of CPs detected in indoor dust, human milk, air, and soil in South Africa compared to other countries, data from African nations remain limited, often relying on international collaborations. nih.gov
The Stockholm Convention, which listed SCCPs as a Persistent Organic Pollutant in 2017, highlights the need to address these data gaps, especially in developing countries, to support the inventory, phase-out, and management of SCCPs and impacted products. researchgate.netpops.int The presence of CPs in human milk samples from isolated locations, such as Pacific Island countries, underscores their ubiquitous presence and the need for global monitoring efforts. nih.gov
Table 1: this compound (CP) Concentrations in Human Milk Samples (Selected Regions)
| Region/Country Group | CP Concentration Range (ng/g lipid) | Notes | Source |
| Global (53 countries) | 23 – 700 | Detected in all samples. | nih.gov |
| China | Generally higher levels | Major producer of CPs. | acs.org |
| European Countries | Varied, but data more available | Significant monitoring efforts. | acs.org |
| African Countries | Limited data, despite detections | Primarily through international collaborations. | nih.gov |
Development of Improved In Vivo Toxicological Models and Exposure Scenarios
Current toxicological assessments of chloroparaffins face limitations, with a notable inadequacy in toxicity assessment studies, particularly for long-chain CPs (LCCPs). nih.govnih.gov While some studies have indicated that LCCPs can increase liver weight, cause inflammatory responses, oxidative stress, and act as endocrine disruptors, more research is needed to fully understand their toxicity. researchgate.net
Traditional in vivo experiments are costly, and computational toxicology is emerging as a more cost-effective alternative. nih.gov However, there is a crucial need for improved in vivo toxicological models that can more accurately reflect human exposure and predict health outcomes. nih.gov For instance, a recent study demonstrated the successful in vivo quantification of CPs in living fish, identifying 58 potential CP metabolites, which could be a significant tool for future studies on environmental fate and human risks. acs.org
Exposure scenarios also require refinement. While inhalation and dust ingestion are recognized as major exposure pathways, leading to elevated body burdens, comprehensive indoor exposure assessments require more paired air and dust samples from the same indoor spaces. nih.gov Studies have shown that inhalation is the predominant exposure pathway for very short-chain CPs (vSCCPs) and SCCPs, while dust ingestion is more significant for MCCPs and LCCPs. nih.govacs.org Dermal exposure is another pathway, with chlorinated paraffins of more than 10 carbon atoms and a chlorine content between 40% and 70% potentially being absorbed through the skin. nih.govscbt.com
Table 2: Predominant Exposure Pathways for this compound Classes
| CP Class | Predominant Exposure Pathway | Contribution (Median) | Source |
| vSCCPs | Inhalation | 99% | nih.govacs.org |
| SCCPs | Inhalation | 59% | nih.govacs.org |
| MCCPs | Dust Ingestion | 75% | nih.govacs.org |
| LCCPs | Dust Ingestion | 95% | nih.govacs.org |
Advancing Epidemiological and Population-Based Studies to Link Exposure with Human Health Outcomes
Epidemiological and population-based studies linking this compound exposure to human health outcomes are currently insufficient. nih.govresearchgate.net Most existing population-based studies have been conducted in China or developed countries, leaving a significant gap in understanding the health impacts in other regions. nih.gov
While laboratory studies and human body burden reports suggest that CPs may cause liver and kidney toxicity, developmental toxicity, neurotoxicity, endocrine disruption, immune dysfunction, and reproductive toxicity, robust epidemiological evidence is limited. nih.govnih.gov For example, a scoping review identified only four epidemiological studies, one case report, twenty-nine studies on human body burden, and thirty-six toxicological studies out of over 11,000 records. nih.gov There is a recognized need for more epidemiological studies involving larger populations and toxicological studies incorporating new technological methods to better understand the adverse health effects of CPs. nih.gov
Further research is crucial to fully understand the potential health risks of SCCP exposure in humans, especially regarding their mechanisms of toxicity and adverse outcome pathways at environmentally relevant doses. researchgate.net Studies employing human cell culture models have linked SCCP exposure to endocrine disruption, liver toxicity, developmental toxicity, neurotoxicity, and immunotoxicity, but these findings need to be corroborated by more extensive population-based research. researchgate.net The presence of CPs in human milk, often exceeding levels of other regulated POPs like PCBs, further highlights the urgency for comprehensive epidemiological studies to assess potential health risks to vulnerable populations, such as infants. nih.govnorden.org
Table 3: Reported Health Effects of Chloroparaffins (Based on Laboratory and Human Body Burden Studies)
| Health Effect Category | Specific Effects Reported | Source |
| Organ Toxicity | Liver and kidney toxicity | nih.govnih.govscbt.com |
| Developmental Toxicity | Adverse effects in offspring (SCCPs at maternally toxic doses) | nih.govinchem.org |
| Neurotoxicity | Impairment of muscle coordination, incontinence (chronic high doses) | nih.govscbt.com |
| Endocrine Disruption | Endocrine disorder | nih.govnih.govnorden.org |
| Immune System | Immune dysfunction, immunomodulatory effects | nih.govnih.gov |
| Reproductive Toxicity | Reproductive toxicity | nih.govinchem.org |
| Carcinogenicity | Possible carcinogen (SCCPs, Group 2B by IARC) | inchem.orgnih.govoaepublish.com |
| Metabolic Perturbation | Significant metabolic perturbation in cell cultures (SCCPs, MCCPs, LCCPs) | nih.govacs.org |
Q & A
Q. What are the recommended analytical techniques for characterizing chloroparaffin mixtures in environmental samples?
Q. How should this compound standards be stored to ensure stability in laboratory settings?
Methodological Answer: this compound reference materials (e.g., C10–C13 or C14–C17 mixtures) should be stored at 0–6°C in sealed, light-resistant containers to prevent degradation. Solutions in cyclohexane or heptane require inert atmosphere storage to minimize oxidative changes . Pre-use checks for solvent evaporation and concentration drift are critical .
Q. What personal protective equipment (PPE) is essential when handling chloroparaffins in the lab?
Methodological Answer:
- Eye Protection: EN 166/NIOSH-compliant goggles for splash hazards .
- Gloves: Nitrile or neoprene gloves tested for permeation resistance .
- Respiratory Protection: N95/P1 masks if airborne particulates exceed exposure limits .
- Lab Coats: Chemical-resistant aprons for high-concentration work .
Advanced Research Questions
Q. How can researchers resolve contradictions in this compound toxicity data across studies?
Methodological Answer: Discrepancies often arise from variability in congener composition and chlorination degrees. To address this:
- Standardize Congener Mixes: Use certified reference materials (e.g., Dr. Ehrenstorfer C14–C17, 52% Cl) to ensure consistency .
- Meta-Analysis Frameworks: Apply multivariate statistical models to isolate toxicity contributions from chain length vs. chlorination .
- Cross-Validation: Combine in vitro assays (e.g., cytotoxicity) with in silico QSAR models for mechanistic insights .
Q. What experimental design considerations are critical for assessing this compound persistence under the Stockholm Convention?
Methodological Answer:
- Half-Life Studies: Use OECD 307 guidelines with soil/water matrices and controlled temperature/pH .
- Degradation Pathways: Employ isotopic labeling (e.g., ¹⁴C-chloroparaffins) to track biotic/abiotic breakdown .
- Data Reporting: Align with UNEP’s risk profiles, including bioaccumulation factors (BAFs) and long-range transport potential (LRTP) .
Q. How can GC/MS methods be optimized to distinguish short-chain (SCCPs) and medium-chain (MCCPs) chloroparaffins in complex samples?
Methodological Answer:
- Column Selection: High-resolution capillary columns (e.g., 60 m DB-5MS) improve separation of C10–C13 vs. C14–C17 congeners .
- Ionization Modes: Combine electron ionization (EI) for fragmentation patterns with negative chemical ionization (NCI) for enhanced sensitivity .
- Data Processing: Use hierarchical clustering algorithms to deconvolute overlapping peaks in total ion chromatograms .
Data Contradiction Analysis
Q. Why do reported water solubility values for chloroparaffins vary significantly across studies?
Methodological Answer: Variations stem from differences in:
- Congener Composition: Longer chains (e.g., C18–C24) exhibit lower solubility than C10–C13 .
- Experimental Conditions: Shake-flask vs. column-elution methods yield divergent results due to kinetic vs. equilibrium solubility .
- Temperature Control: Solubility decreases by ~20% per 10°C increase; studies omitting thermostatic controls introduce bias .
Reference Standards and Regulatory Compliance
Q. What are the key criteria for selecting this compound reference materials in regulatory compliance testing?
Methodological Answer:
- Certification: ISO 17034-accredited providers (e.g., Dr. Ehrenstorfer) ensure traceability .
- Matrix Matching: Choose standards in solvents matching sample matrices (e.g., cyclohexane for environmental extracts) .
- Concentration Ranges: Select pre-diluted standards (e.g., 100 µg/mL) to avoid volumetric errors in low-level detection .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
